Sangivamycin hydrochloride

• CAS: 21090-35-7

Core Science & Biosynthesis

Sangivamycin Hydrochloride: A Technical Guide to its Classification, Mechanism, and Therapeutic Potential as a Pyrrolopyrimidine Nucleoside Antibiotic

Abstract

Sangivamycin is a potent pyrrolopyrimidine (deazapurine) nucleoside antibiotic originally isolated from Streptomyces rimosus.[1] Structurally analogous to adenosine, it exhibits a broad spectrum of biological activity, including antineoplastic, antiviral, and antibacterial properties.[2][3][4] Initially investigated as a chemotherapy agent and found to be well-tolerated in human clinical trials, sangivamycin has garnered renewed interest for its potent antiviral efficacy, particularly against SARS-CoV-2.[5] This technical guide provides an in-depth analysis of sangivamycin's classification, its multifaceted mechanisms of action as both a kinase inhibitor and a viral RNA polymerase substrate, its biosynthetic pathway, and key experimental protocols for its evaluation. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this promising therapeutic candidate.

Introduction and Classification

Chemical Identity

Sangivamycin is chemically known as 4-amino-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide.[6] It belongs to the deazapurine family of nucleoside analogs, which are characterized by a carbon atom replacing a nitrogen atom in the purine ring.[7][8] Specifically, it is a 7-deazaadenosine derivative. The hydrochloride salt form is often used in research and development.[9]

Classification as a Nucleoside Antibiotic

Sangivamycin is classified as a pyrrolopyrimidine nucleoside antibiotic . This classification is based on two core features:

• Nucleoside Analog: Its structure mimics the natural nucleoside adenosine, enabling it to interact with cellular machinery that processes nucleotides and nucleic acids.[10][11] This mimicry is the foundation of its biological activity.

• Antibiotic: The term "antibiotic" is used broadly to describe its ability to inhibit the growth of or kill microorganisms and, by extension, to interfere with cellular processes in cancer and viral infections.[4][6] Nucleoside antibiotics as a class primarily function by targeting critical cellular processes like DNA, RNA, and cell-wall biosynthesis.[12]

Historical Context and Renewed Therapeutic Interest

Sangivamycin was first isolated from Streptomyces rimosus and was subsequently evaluated by the National Cancer Institute (NCI) and Pfizer in Phase I clinical trials as a potential cancer therapy in the 1960s.[1][5] These early studies established that the compound was well-tolerated by humans.[5] Despite not progressing as an anticancer drug at the time, its established safety profile, long tissue half-life, and broad-spectrum activity have made it a prime candidate for drug repurposing, especially in the context of emerging viral threats like SARS-CoV-2.[5]

Multifaceted Mechanism of Action

Sangivamycin's therapeutic effects stem from its ability to interfere with multiple, distinct cellular pathways, a versatility derived from its identity as an adenosine analog.

Antiviral Activity: A Substrate for Viral Polymerase

Recent research has highlighted sangivamycin's potent efficacy against SARS-CoV-2, where it acts as a fraudulent substrate for the viral RNA-dependent RNA polymerase (RdRp).[10]

• Cellular Uptake and Activation: Upon entering the host cell, sangivamycin is phosphorylated by host kinases to its active triphosphate form, sangivamycin triphosphate (STP).

• Incorporation into Viral RNA: The SARS-CoV-2 RdRp preferentially incorporates STP into the nascent viral RNA strand, treating it as an analog of adenosine triphosphate (ATP).[10] Studies using mass spectrometry have confirmed a dose-dependent incorporation of sangivamycin into the viral genome.[10]

• Mechanism of Inhibition: Unlike some nucleoside analogs that act as chain terminators, STP incorporation does not immediately halt viral RNA synthesis.[10] The precise downstream antiviral mechanism remains under investigation, but it is suggested that the accumulation of this analog within the viral genome impairs viral replication and function.[10] Sangivamycin has demonstrated greater potency than remdesivir in in-vitro studies and shows an additive effect when used in combination.[5][13]

Caption: Workflow of Sangivamycin's antiviral mechanism against SARS-CoV-2.

Antineoplastic Activity: A Potent Kinase Inhibitor

In cancer cells, sangivamycin's primary mechanism involves the inhibition of key protein kinases, disrupting signaling pathways crucial for cell growth, proliferation, and survival.

• Protein Kinase C (PKC) Inhibition: Sangivamycin is a potent inhibitor of Protein Kinase C, a critical enzyme in signal transduction.[6][14] It acts as a competitive inhibitor with respect to ATP, binding to the kinase's ATP-binding site and preventing phosphorylation of downstream targets.[14]

• P-TEFb Inhibition: It inhibits the Positive Transcription Elongation Factor b (P-TEFb), a cyclin-dependent kinase complex essential for regulating gene transcription.[15] This inhibition leads to a broad suppression of RNA synthesis, contributing to its cytotoxic effects in cancer cells.

• Haspin Kinase Inhibition: In pancreatic cancer models, sangivamycin has been identified as a potent inhibitor of Haspin kinase.[16] Haspin phosphorylates Histone H3, a step required for the recruitment of the anti-apoptotic protein survivin to chromosomes during mitosis. By inhibiting Haspin, sangivamycin disrupts this interaction, leading to mitotic defects and inducing apoptosis.[16]

This multi-pronged attack on critical cellular kinases underlies its ability to induce G2/M cell cycle arrest and apoptosis in various cancer cell lines.[3][15]

Caption: Sangivamycin's multi-target inhibition of kinase signaling pathways.

Biosynthesis Pathway

Sangivamycin is a secondary metabolite produced by the actinobacterium Streptomyces rimosus.[1][2] Its biosynthesis is intricately linked to purine metabolism and is closely related to the production of another pyrrolopyrimidine antibiotic, toyocamycin.

• Initiation from GTP: The pathway begins with guanosine triphosphate (GTP), linking the biosynthesis of deazapurines to the folate biosynthetic pathway.[2]

• Formation of the Deazapurine Core: A series of enzymatic reactions, including one catalyzed by GTP cyclohydrolase I, converts GTP into the key intermediate 7-carboxy-7-deazaguanine (preQ0) .[1][2]

• Conversion to Toyocamycin: The guanine-like preQ0 intermediate undergoes further modifications by a set of purine salvage and biosynthesis genes encoded within the biosynthetic gene cluster. These steps convert the base to an adenine-like moiety and attach the ribose sugar, ultimately forming toyocamycin, which features a nitrile (-C≡N) group.[1]

• Final Conversion to Sangivamycin: The final step is the enzymatic conversion of toyocamycin to sangivamycin. This is catalyzed by a rare toyocamycin nitrile hydratase , which hydrates the nitrile group of toyocamycin to form the carboxamide (-CONH₂) group characteristic of sangivamycin.[2]

The entire process is regulated by a dedicated gene cluster in S. rimosus, which contains all the necessary enzymes for the pathway, including a LuxR-like transcriptional activator.[1][17]

Caption: Simplified biosynthetic pathway of Sangivamycin from GTP.

Pharmacokinetics and Safety Profile

A significant advantage for the clinical development of sangivamycin is the existence of human safety data from its initial evaluation as an anticancer agent.

• Favorable Pharmacokinetics: Sangivamycin exhibits a long half-life in tissues, which is a desirable property for maintaining therapeutic concentrations, particularly for an antiviral agent.[5]

• Established Safety in Humans: Phase I clinical trials in the 1960s involving 88 human subjects demonstrated that sangivamycin is well-tolerated.[5]

• Modern Safety Assessment: As part of contemporary drug development standards, sangivamycin has been subjected to modern safety screening. For instance, testing for the inhibition of the hERG (KCNH2) potassium channel, a mandatory step to rule out cardiac risk, has been performed.[5]

This combination of historical human data and modern preclinical assessment supports the case for advancing sangivamycin into further clinical trials for new indications.[5]

Key Experimental Methodologies & Data

Data Presentation: In Vitro Antiviral Activity

The potency of sangivamycin against various SARS-CoV-2 strains has been quantified in different cell lines. The table below summarizes key findings.[5][13]

Cell Line	SARS-CoV-2 Variant	IC₅₀ (nM)	IC₉₀ (nM)	CC₅₀ (nM)	Selectivity Index (SI = CC₅₀/IC₅₀)
Vero E6	WA1/2020	20 ± 3	42 ± 5	240 ± 20	12
Calu-3	WA1/2020	14 ± 1	35 ± 3	1,200 ± 100	86
Caco-2	WA1/2020	82 ± 13	160 ± 20	>10,000	>122
Vero E6/TMPRSS2	Delta (B.1.617.2)	26 ± 2	53 ± 3	240 ± 10	9
Calu-3	Delta (B.1.617.2)	16 ± 1	38 ± 2	1,100 ± 100	69

IC₅₀: Half-maximal inhibitory concentration. IC₉₀: 90% inhibitory concentration. CC₅₀: Half-maximal cytotoxic concentration.

Experimental Protocol: In Vitro Antiviral Activity Assessment

This protocol describes a general workflow for determining the antiviral efficacy of sangivamycin against SARS-CoV-2 using high-content imaging.

Objective: To determine the IC₅₀ and CC₅₀ of sangivamycin in a virus-infected cell line.

Materials:

• Cell Line (e.g., Vero E6, Calu-3)

• SARS-CoV-2 viral stock (known titer)

• Sangivamycin hydrochloride stock solution

• Cell culture medium and supplements

• 384-well microplates

• High-content imaging system

• Cell viability reagent (e.g., CellTiter-Glo)

• Reagents for immunofluorescence (e.g., primary antibody against viral nucleocapsid, secondary antibody, DAPI)

Methodology:

• Cell Plating: Seed cells in 384-well plates at a predetermined density and incubate for 24 hours to allow for adherence.

• Compound Preparation: Prepare a serial dilution of sangivamycin in the appropriate cell culture medium.

• Compound Treatment: Add the diluted sangivamycin to the cell plates. Include "cells only" (no virus, no compound) and "virus only" (no compound) controls.

• Viral Infection: Transfer the plates to a BSL-3 facility. Infect the cells with SARS-CoV-2 at a pre-optimized Multiplicity of Infection (MOI).

• Incubation: Incubate the plates for a specified period (e.g., 72-96 hours) to allow for viral replication.

• Cytotoxicity Measurement (CC₅₀): On a parallel plate (uninfected), add a cell viability reagent (e.g., CellTiter-Glo) and measure luminescence to determine the compound's effect on cell health.

• Antiviral Measurement (IC₅₀): a. Fix and permeabilize the infected cells. b. Perform immunofluorescence staining using an antibody against a viral protein (e.g., nucleocapsid) and a nuclear counterstain (DAPI). c. Acquire images using a high-content imaging system.

• Data Analysis: a. Use image analysis software to quantify the number of infected cells (viral antigen-positive) versus the total number of cells (DAPI-positive) in each well. b. Calculate the percentage of infection inhibition relative to the "virus only" control for each compound concentration. c. Plot the dose-response curves for both inhibition and cytotoxicity to determine the IC₅₀ and CC₅₀ values, respectively.

Caption: Experimental workflow for in-vitro antiviral efficacy testing.

Conclusion and Future Directions

Sangivamycin hydrochloride is a pyrrolopyrimidine nucleoside antibiotic with a compelling profile for further drug development. Its classification as an adenosine analog underpins its multifaceted mechanism of action, allowing it to function as both a potent, multi-target kinase inhibitor for antineoplastic applications and as a substrate for viral polymerases, conferring significant antiviral activity. The existence of historical human safety data provides a crucial advantage, potentially accelerating its path through the clinical trial pipeline for new indications.[5]

Future research should focus on:

• Elucidating the precise downstream effects of its incorporation into viral RNA.

• Conducting modern, well-controlled clinical trials to validate its efficacy and safety for viral infections like COVID-19.

• Exploring combination therapies, such as with other nucleoside analogs like remdesivir, where it has already shown additive effects.[5]

• Investigating its potential against other RNA viruses and exploring its utility in treating drug-resistant cancers.

The unique biological activities and favorable safety profile of sangivamycin make it a highly valuable molecule, warranting a thorough re-evaluation of its therapeutic potential in the modern pharmaceutical landscape.

References

• Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight. [Link]

• McCarty, R. M., & Bandarian, V. (2008). Deciphering deazapurine biosynthesis: pathway for pyrrolopyrimidine nucleosides toyocamycin and sangivamycin. Chemistry & Biology. [Link]

• Yin, X., et al. (2023). Biosynthesis and genome mining strategies for purine-derived N-nucleoside antibiotics. Applied Microbiology and Biotechnology. [Link]

• Yin, X., et al. (2023). Biosynthesis and genome mining strategies for purine-derived N-nucleoside antibiotics. Applied Microbiology and Biotechnology. [Link]

• McCarty, R. M., & Bandarian, V. (2012). Biosynthesis of pyrrolopyrimidines. Methods in Enzymology. [Link]

• Loomis, C. R., & Bell, R. M. (1988). Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. The Journal of Biological Chemistry. [Link]

• Bennett, R. P., et al. (2023). Sangivamycin is preferentially incorporated into viral RNA by the SARS-CoV-2 polymerase. Antiviral Research. [Link]

• Ghiaur, G., et al. (2008). ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC. Biochemical and Biophysical Research Communications. [Link]

• Bennett, R. P., et al. (2022). Sangivamycin inhibits SARS-CoV-2 replication in multiple cell types. ResearchGate. [Link]

• Kaluzhnaya, O. V., et al. (2020). Identification of a Biosynthetic Gene Cluster Responsible for the Production of a New Pyrrolopyrimidine Natural Product—Huimycin. Marine Drugs. [Link]

• Bøjstrup, M., et al. (2017). Repurposing of nucleoside- and nucleobase-derivative drugs as antibiotics and biofilm inhibitors. Journal of Antimicrobial Chemotherapy. [Link]

• Pharmacompass. (n.d.). Sangivamycin Hydrochloride. Pharmacompass Drug Information. [Link]

• Neopane, P., et al. (2019). Sangivamycin and its derivatives inhibit Haspin-Histone H3-survivin signaling and induce pancreatic cancer cell death. Scientific Reports. [Link]

• Osada, H., et al. (1989). A new biological role of sangivamycin; inhibition of protein kinases. The Journal of Antibiotics. [Link]

• Gupta, P. K., et al. (1986). Nucleic acid related compounds. 51. Synthesis and biological properties of sugar-modified analogues of the nucleoside antibiotics tubercidin, toyocamycin, sangivamycin, and formycin. Journal of Medicinal Chemistry. [Link]

• Thang, M., et al. (2019). Nucleoside Analogues as Antibacterial Agents. Frontiers in Pharmacology. [Link]

Sources

• 1. Biosynthesis of pyrrolopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deciphering deazapurine biosynthesis: pathway for pyrrolopyrimidine nucleosides toyocamycin and sangivamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Nucleic acid related compounds. 51. Synthesis and biological properties of sugar-modified analogues of the nucleoside antibiotics tubercidin, toyocamycin, sangivamycin, and formycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A new biological role of sangivamycin; inhibition of protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Biosynthesis and genome mining strategies for purine-derived N-nucleoside antibiotics [frontiersin.org]
• 8. Biosynthesis and genome mining strategies for purine-derived N-nucleoside antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sangivamycin Hydrochloride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 10. Sangivamycin is preferentially incorporated into viral RNA by the SARS-CoV-2 polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medkoo.com [medkoo.com]
• 12. Frontiers | Nucleoside Analogues as Antibacterial Agents [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sangivamycin and its derivatives inhibit Haspin-Histone H3-survivin signaling and induce pancreatic cancer cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Identification of a Biosynthetic Gene Cluster Responsible for the Production of a New Pyrrolopyrimidine Natural Product—Huimycin - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Solubility of Sangivamycin Hydrochloride: A Comparative Analysis of DMSO and Aqueous Solvents

An In-Depth Technical Guide for Researchers

Executive Summary: This guide provides a detailed examination of the solubility characteristics of sangivamycin hydrochloride, a pivotal nucleoside analog in biomedical research. Recognizing that improper solubilization can compromise experimental integrity, this document offers a comparative analysis of its solubility in dimethyl sulfoxide (DMSO) versus various aqueous systems. We delve into the physicochemical principles governing its solubility, present collated quantitative data, and provide field-proven, step-by-step protocols for the preparation of stable stock and working solutions. Our core recommendation is the preparation of a concentrated stock solution in anhydrous DMSO, followed by serial dilution into aqueous media for final experimental use, a strategy that maximizes solubility while minimizing solvent-induced artifacts in sensitive biological assays.

Introduction: The Foundation of Reliable Data

Sangivamycin, a pyrrolopyrimidine nucleoside analog isolated from Streptomyces species, is a potent inhibitor of protein kinase C (PKC) and demonstrates broad-spectrum antiviral and antineoplastic activities[1][2][3]. As the hydrochloride salt, its utility in preclinical research is extensive. However, like many small molecules, its efficacy in in vitro and in vivo models is fundamentally dependent on its bioavailability in solution. The choice of solvent is therefore not a trivial procedural step but a critical variable that dictates the compound's accessibility to its biological targets. This guide addresses the nuanced solubility of sangivamycin hydrochloride to empower researchers with the knowledge to prepare reliable and reproducible experimental solutions.

The "Why": Physicochemical Drivers of Solubility

To understand the solubility data, we must first examine the interplay between the molecular structure of sangivamycin hydrochloride and the properties of the solvents.

2.1 Molecular Structure of Sangivamycin Hydrochloride Sangivamycin is an analog of adenosine, featuring a ribose sugar and a pyrrolopyrimidine base.[4] Its structure contains multiple hydrogen bond donors and acceptors, including hydroxyl groups on the ribose moiety and amino and carboxamide groups on the base.[5] These polar functional groups confer a degree of hydrophilicity. The hydrochloride salt form further enhances its potential for aqueous solubility by introducing an ionizable chloride, which can readily dissociate in polar protic solvents like water.

2.2 A Tale of Two Solvents: DMSO vs. Water

• Water (Polar, Protic): As a protic solvent, water can donate hydrogen bonds and readily solvates ions and polar molecules. The hydrochloride salt of sangivamycin is expected to have enhanced solubility in water compared to its free base form due to the ionic interaction. However, the relatively large and somewhat aromatic heterocyclic base can limit its overall solubility in neutral aqueous solutions.

• DMSO (Polar, Aprotic): Dimethyl sulfoxide is a powerful polar aprotic solvent. It can accept hydrogen bonds but does not donate them. Its high dielectric constant and ability to disrupt intermolecular forces make it an exceptional solvent for a wide range of organic compounds that are sparingly soluble in water. It effectively solvates the sangivamycin molecule, leading to significantly higher achievable concentrations.

Quantitative Solubility Analysis: A Comparative Overview

3.1 Solubility in Dimethyl Sulfoxide (DMSO) DMSO is the recommended solvent for preparing high-concentration stock solutions of sangivamycin. Published research protocols consistently report the use of DMSO to prepare stock solutions for in vitro assays.[6][7][8] While some supplier data for the related sangivamycin (hydrate) suggest a solubility of only 0.1-1 mg/mL, practical applications in research demonstrate that higher concentrations are achievable.[9] For instance, a 1 mM stock solution in 100% DMSO is a commonly cited preparation.[8]

3.2 Solubility in Aqueous Systems The aqueous solubility of sangivamycin is more complex and highly dependent on pH.

• In Water/Neutral Buffers (PBS): Data for the hydrate form indicates a slight solubility of 0.1-1 mg/mL.[9] A turbidimetric screening assay for sangivamycin found it to be soluble in phosphate-buffered saline (PBS) up to a concentration of 500 μM.[6]

• In Acidic Buffers: A safety data sheet for sangivamycin notes its solubility in 0.5 M HCl is "complete 5 mg/ml," highlighting a significant increase in solubility under acidic conditions.[5] This is expected, as the basic nitrogen atoms in the heterocyclic ring become protonated, increasing the molecule's overall polarity and interaction with water.

Data Summary Table

Solvent System	Form	Reported Solubility (mg/mL)	Reported Solubility (Molar)	Source
DMSO	Sangivamycin (hydrate)	0.1 - 1	~0.32 - 3.2 mM	Cayman Chemical[9]
DMSO	Sangivamycin	≥ 0.35	≥ 1 mM	Bennett, R.P., et al. (2023)[8]
Water	Sangivamycin (hydrate)	0.1 - 1	~0.32 - 3.2 mM	Cayman Chemical[9]
PBS (pH 7.4)	Sangivamycin	~0.17	500 μM	Bennett, R.P., et al. (2022)[6]
0.5 M HCl	Sangivamycin	5	~14.5 mM	ChemicalBook[5]
Note: Molar concentrations were calculated using the molecular weight of Sangivamycin Hydrochloride (345.74 g/mol ) for comparison.

Experimental Protocols: A Self-Validating Workflow

The following protocols are designed to ensure complete dissolution and minimize the risk of compound precipitation, thereby providing a self-validating system for your experiments.

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

Causality: The primary objective is to create a concentrated, stable stock that can be easily diluted for various experiments. DMSO is the solvent of choice due to its superior solvating power for sangivamycin hydrochloride, ensuring complete dissolution at a high concentration. Using anhydrous DMSO is critical to prevent the introduction of water, which can decrease solubility and long-term stability.[10]

Step-by-Step Methodology:

• Pre-Weighing: Allow the vial of sangivamycin hydrochloride powder to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh the desired amount of powder in a suitable microcentrifuge tube.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., for a 10 mM stock, add 289.2 µL of DMSO per 1 mg of sangivamycin hydrochloride).

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If necessary, sonicate the vial in a water bath for 5-10 minutes to ensure complete dissolution. Visually inspect the solution against a light source to confirm the absence of any particulate matter.

• Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to minimize freeze-thaw cycles and store at -20°C or -80°C.

Caption: Workflow for preparing a DMSO stock solution.

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

Causality: Direct dilution of a high-concentration DMSO stock into an aqueous buffer can cause the compound to precipitate, as the solvent environment abruptly changes from highly favorable (DMSO) to less favorable (water). A stepwise dilution strategy is employed to mitigate this "solvent-shifting" effect. The final concentration of DMSO in the assay should be kept to a minimum (typically ≤0.5%) to avoid solvent-induced toxicity or off-target effects in cells.[7]

Step-by-Step Methodology:

• Thaw Stock: Thaw a single aliquot of the DMSO stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Perform an intermediate dilution of the stock solution in pure DMSO. For example, dilute a 10 mM stock 1:10 in DMSO to create a 1 mM intermediate. This reduces the concentration gradient in the next step.

• Final Dilution: Add the required volume of the DMSO stock (or intermediate) to your pre-warmed aqueous experimental medium (e.g., cell culture medium, PBS). It is crucial to add the DMSO solution to the aqueous medium while vortexing or swirling, not the other way around. This ensures rapid dispersal and minimizes localized high concentrations that can lead to precipitation.

• Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO to a separate volume of your experimental medium. This is essential for validating that any observed biological effects are due to the compound and not the solvent.

• Use Immediately: Aqueous working solutions are generally less stable than DMSO stocks and should be prepared fresh for each experiment.

Caption: Workflow for aqueous working solution preparation.

Solution Stability and Storage: Preserving Compound Integrity

• DMSO Stock Solutions: When stored properly at -20°C or -80°C in anhydrous DMSO, sangivamycin hydrochloride stock solutions are stable for months. Studies on compound library stability show that most compounds in DMSO are stable, although the presence of water can be a more significant factor in degradation than oxygen or freeze-thaw cycles.[3][11] Minimizing exposure to atmospheric moisture by using tightly sealed vials and anhydrous solvent is key.

• Aqueous Working Solutions: Due to the potential for hydrolysis and lower stability, aqueous solutions of sangivamycin hydrochloride should be prepared fresh before use and not stored for more than one day.[12]

• Freeze-Thaw Cycles: While many compounds are stable through multiple freeze-thaw cycles, it is best practice to aliquot stock solutions to minimize this.[3] Each cycle can introduce a risk of moisture contamination and may increase the probability of precipitation over time, especially if small amounts of water have been absorbed by the DMSO.[10]

Conclusion and Authoritative Recommendations

The solubility of sangivamycin hydrochloride is markedly different in DMSO compared to aqueous solutions. It exhibits high solubility in DMSO, making it the ideal solvent for preparing concentrated stock solutions. Its aqueous solubility is limited in neutral pH but is significantly enhanced in acidic conditions. For most biological research applications, particularly cell-based assays, the most reliable and reproducible method is to:

• Prepare a concentrated stock solution (e.g., 1-10 mM) in anhydrous DMSO.

• Store this stock in single-use aliquots at -20°C or -80°C.

• Prepare fresh aqueous working solutions for each experiment by serially diluting the DMSO stock into the final aqueous medium, ensuring the final DMSO concentration remains non-toxic to the experimental system.

Adherence to these validated protocols will ensure the accurate and effective use of sangivamycin hydrochloride, forming the basis of robust and reliable scientific inquiry.

References

• TECHNICAL INFORMATION - Hemin. MP Biomedicals. [Link]

• Bennett, R.P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight, 7(1):e153165. [Link]

• Protocols for Antibiotic Stock Solutions. Barrick Lab, The University of Texas at Austin. [Link]

• Sangivamycin. PubChem, National Center for Biotechnology Information. [Link]

• Bennett, R.P., et al. (2023). Sangivamycin is preferentially incorporated into viral RNA by the SARS-CoV-2 polymerase. Antiviral Research, 218, 105716. [Link]

• Bennett, R.P., et al. (2022). Figure 1: Sangivamycin inhibits SARS-CoV-2 replication in multiple cell types. ResearchGate. [Link]

• Process for improving the solubility of cell culture media.

• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292-304. [Link]

• Weller, M.G. (2016). Answer to "The solubility of my drug in DMSO is 20mg /ml ; Should i dissolve directly in DMSO or complete the 1ml with saline?". ResearchGate. [Link]

• Sangivamycin | C12H15N5O5. PubChem, National Center for Biotechnology Information. [Link]

• Solubility of drug in DMSO? ResearchGate. [Link]

• Samples in DMSO: What an end user needs to know. Ziath. [Link]

• Kozikowski, B.A., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(10), 1046-1052. [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mixing Antibiotic Stock Solutions for Synthetic Biology — NeoSynBio [neosynbio.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. df6sxcketz7bb.cloudfront.net [df6sxcketz7bb.cloudfront.net]
• 7. medchemexpress.cn [medchemexpress.cn]
• 8. csstc.org [csstc.org]
• 9. caymanchem.com [caymanchem.com]
• 10. ziath.com [ziath.com]
• 11. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]

Sangivamycin: A Pyrrolopyrimidine Nucleoside From Discovery to Therapeutic Target

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Sangivamycin, a pyrrolopyrimidine nucleoside antibiotic, has journeyed from its initial discovery in a soil bacterium to becoming a significant tool in biomedical research, particularly in the study of protein kinases. This technical guide provides a comprehensive overview of the history, discovery, and scientific investigation of Sangivamycin. It details the methodologies for its isolation and purification from its natural source, outlines its chemical synthesis, and provides a thorough examination of its primary mechanism of action as a potent inhibitor of Protein Kinase C (PKC). Included are detailed experimental protocols, a summary of its biological activities with relevant quantitative data, and a discussion of its significance in the landscape of drug discovery and development.

Introduction: The Emergence of a Novel Nucleoside Antibiotic

The story of Sangivamycin begins in the golden age of antibiotic discovery. In the mid-20th century, systematic screening of soil microorganisms for novel bioactive compounds was a fruitful endeavor, leading to the identification of many life-saving drugs. It was within this context that a unique pyrrolopyrimidine nucleoside, later named Sangivamycin, was discovered. This discovery laid the groundwork for decades of research into its chemical and biological properties, revealing a molecule with a fascinating mechanism of action and a broad spectrum of potential therapeutic applications.

This guide will delve into the key milestones of Sangivamycin's history, from its initial isolation to its characterization as a potent inhibitor of a crucial cellular signaling enzyme. By providing detailed experimental insights and a curated summary of its biological activities, this document aims to serve as a valuable resource for researchers interested in nucleoside analogues, protein kinase inhibitors, and the broader field of drug discovery.

Discovery and Initial Characterization

Isolation from Streptomyces rimosus

Sangivamycin was first isolated from the fermentation broth of the soil actinomycete, Streptomyces rimosus.[1] The initial discovery was a result of screening programs aimed at identifying new antimicrobial agents. The producing organism, a member of the genus Streptomyces, is renowned for its ability to produce a diverse array of secondary metabolites, including many clinically important antibiotics.

Elucidation of a Novel Pyrrolopyrimidine Structure

The structural elucidation of Sangivamycin was a pivotal moment in understanding its unique properties. In 1968, K. V. Rao published the definitive structure of Sangivamycin, identifying it as 4-amino-7-(β-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide.[2] This established it as a member of the pyrrolopyrimidine nucleoside class, closely related to another antibiotic, Toyocamycin, from which it differs by the presence of a carboxamide group instead of a nitrile group at the 5-position of the pyrrolopyrimidine ring.

Experimental Workflow: Isolation and Purification of Sangivamycin from Streptomyces

The following is a generalized protocol for the isolation and purification of pyrrolopyrimidine nucleoside antibiotics like Sangivamycin from Streptomyces fermentation cultures, based on established methodologies.[3][4][5][6]

Caption: Generalized workflow for the isolation and purification of Sangivamycin.

Detailed Protocol:

• Fermentation: Streptomyces rimosus is cultured in a suitable liquid medium under optimal conditions for secondary metabolite production (e.g., temperature, pH, aeration).

• Harvesting and Extraction: The fermentation broth is centrifuged to separate the mycelial biomass from the supernatant. The supernatant, containing the secreted Sangivamycin, is then extracted with an appropriate organic solvent such as ethyl acetate or n-butanol.[4]

• Concentration: The organic extract is concentrated under reduced pressure to yield a crude extract.

• Chromatographic Purification: The crude extract is subjected to a series of chromatographic steps to purify Sangivamycin. This typically involves:

  • Silica Gel Chromatography: To separate compounds based on polarity.

  • Ion-Exchange Chromatography: To separate compounds based on charge.[3]

  • Macroporous Resin Adsorption Chromatography: To further purify the compound.[3]

• High-Performance Liquid Chromatography (HPLC): The final purification is often achieved using reversed-phase HPLC to obtain highly pure Sangivamycin.

• Structural Verification: The identity and purity of the isolated Sangivamycin are confirmed by spectroscopic methods, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Ultraviolet (UV) spectroscopy.

Chemical Synthesis of Sangivamycin

The total chemical synthesis of Sangivamycin was a significant achievement, confirming its structure and providing a route to produce the compound and its analogues for further study. The work of Roland K. Robins and his collaborators was instrumental in developing synthetic pathways to pyrrolopyrimidine nucleosides, including Sangivamycin.[1][7][8]

A common strategy for the synthesis of Sangivamycin involves the construction of the pyrrolopyrimidine core followed by glycosylation with a protected ribose derivative.

Representative Synthetic Scheme:

Caption: Conceptual overview of the total synthesis of Sangivamycin.

Mechanism of Action: A Potent Protein Kinase C Inhibitor

A significant breakthrough in understanding the biological activity of Sangivamycin was the discovery of its potent inhibitory effect on Protein Kinase C (PKC).[9][10][11] PKC is a family of serine/threonine kinases that play crucial roles in a multitude of cellular signaling pathways, including cell growth, differentiation, and apoptosis.[12]

Sangivamycin acts as a competitive inhibitor of ATP binding to the catalytic domain of PKC.[9] This inhibition is quite selective, as it shows less activity against other kinases like cAMP-dependent protein kinase.[9] The apparent Ki values for the inhibition of native PKC and its catalytic fragment by Sangivamycin are 11 µM and 15 µM, respectively.[9]

Signaling Pathway: PKC Inhibition by Sangivamycin

Caption: Sangivamycin inhibits the PKC signaling pathway by competing with ATP.

Experimental Protocol: In Vitro Protein Kinase C Inhibition Assay (Radiometric)

This protocol outlines a classic radiometric assay to determine the inhibitory activity of Sangivamycin on PKC, adapted from standard methodologies.[13][14][15][16]

Materials:

• Purified Protein Kinase C enzyme

• Sangivamycin (or other test inhibitors)

• Histone H1 (as a substrate)

• Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 0.5 mM CaCl2)

• Phosphatidylserine (PS) and Diacylglycerol (DAG) as co-factors

• [γ-³²P]ATP (radiolabeled ATP)

• P81 phosphocellulose paper

• 0.75% Phosphoric acid

• Scintillation counter and scintillation fluid

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the assay buffer, PS/DAG vesicles, and Histone H1 substrate.

• Add Inhibitor: Add varying concentrations of Sangivamycin (or a vehicle control) to the reaction tubes.

• Enzyme Addition: Add the purified PKC enzyme to initiate a pre-incubation period (e.g., 5-10 minutes at 30°C).

• Initiate the Kinase Reaction: Start the phosphorylation reaction by adding [γ-³²P]ATP. Incubate for a defined period (e.g., 10-15 minutes) at 30°C.

• Stop the Reaction: Spot an aliquot of the reaction mixture onto P81 phosphocellulose paper. The phosphorylated histone will bind to the paper, while the unreacted [γ-³²P]ATP will not.

• Washing: Wash the P81 papers extensively with 0.75% phosphoric acid to remove any unbound [γ-³²P]ATP.

• Quantification: Place the washed P81 paper in a scintillation vial with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: The amount of radioactivity is proportional to the PKC activity. Calculate the percentage of inhibition for each Sangivamycin concentration and determine the IC50 value.

Biological Activities of Sangivamycin: A Multifaceted Molecule

Sangivamycin exhibits a broad range of biological activities, including antiviral, anticancer, and antibiotic properties. This versatility stems from its ability to interfere with fundamental cellular processes.

Antiviral Activity

Sangivamycin has demonstrated potent antiviral activity against a variety of DNA and RNA viruses.[17][18] Notably, recent studies have highlighted its efficacy against SARS-CoV-2, the virus responsible for COVID-19, with IC50 values in the nanomolar range.[9][13]

Anticancer Activity

The anticancer properties of Sangivamycin are well-documented.[11][19][20] Its ability to inhibit PKC, a key player in cancer cell proliferation and survival, is a major contributor to its antineoplastic effects. Additionally, Sangivamycin has been shown to inhibit other kinases involved in cancer progression, such as cyclin-dependent kinase 9 (CDK9).

Quantitative Data Summary

The following table summarizes the reported inhibitory concentrations (IC50) of Sangivamycin against various viruses and cancer cell lines.

Target	Cell Line	IC50 (nM)	Reference
Antiviral Activity
SARS-CoV-2 (WA1)	Vero E6	14	[2]
SARS-CoV-2 (Delta)	Vero E6/TMPRSS2	80	[9]
SARS-CoV-2 (Delta)	Calu-3	79	[9]
Herpes Simplex Virus-1 (HSV-1)	Various	1,000 - 10,000	[17]
Cytomegalovirus (CMV)	Various	1,000 - 10,000	[17]
Anticancer Activity
Human Leukemia	HL60	~200	[11]
Human Breast Cancer	MCF-7	~500	[11]

Conclusion and Future Perspectives

From its discovery in Streptomyces rimosus to its characterization as a potent and selective protein kinase inhibitor, Sangivamycin has proven to be a molecule of significant scientific interest. Its unique pyrrolopyrimidine structure and its multifaceted biological activities have made it a valuable tool for researchers in various fields. The detailed methodologies for its isolation, synthesis, and biological evaluation provided in this guide are intended to facilitate further research into this fascinating natural product.

The journey of Sangivamycin is far from over. Its potent antiviral and anticancer properties continue to inspire the development of new analogues with improved therapeutic indices. As our understanding of cellular signaling pathways deepens, the role of selective kinase inhibitors like Sangivamycin in precision medicine is likely to expand. This humble molecule, born from the soil, continues to hold immense promise for the future of drug discovery and development.

References

• Loomis, C. R., & Bell, R. M. (1988). Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. Journal of Biological Chemistry, 263(4), 1682-1692. [Link]

• Rao, K. V. (1968). Structure of sangivamycin. Journal of Medicinal Chemistry, 11(5), 939-941. [Link]

• Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight, 7(1), e153165. [Link]

• Li, Y., et al. (2014). Isolation and purification of novel antifungal antibiotic from streptomyces ahygroscopicus. Journal of Chromatographic Science, 52(8), 777-782. [Link]

• Tolman, R. L., Robins, R. K., & Townsend, L. B. (1968). Pyrrolopyrimidine nucleosides. III. The total synthesis of toyocamycin, sangivamycin, tubercidin, and related derivatives. Journal of the American Chemical Society, 90(2), 524-526. [Link]

• Smee, D. F., et al. (1988). Antiviral activities of 2'-deoxyribofuranosyl and arabinofuranosyl analogs of sangivamycin against retro- and DNA viruses. Antiviral Research, 10(6), 263-277. [Link]

• Hwang, E. I., et al. (2005). Isolation of Sangivamycin from Streptomyces sp. A6497 and its Herbicidal Activity. Journal of Microbiology and Biotechnology, 15(2), 438-442. [Link]

• De Clercq, E., et al. (1986). The antiherpesvirus activity and cytotoxicity of sangivamycin. Antiviral Research, 6(1), 35-42. [Link]

• Tolman, R. L., Robins, R. K., & Townsend, L. B. (1969). Pyrrolopyrimidine nucleosides. III. Total synthesis of toyocamycin, sangivamycin, tubercidin, and related derivatives. Journal of the American Chemical Society, 91(8), 2102-2108. [Link]

• McCaffrey, P. G., et al. (1993). A new biological role of sangivamycin; inhibition of protein kinases. The Journal of antibiotics, 46(4), 620-625. [Link]

• Osada, H., et al. (1989). A new biological role of sangivamycin; inhibition of protein kinases. The Journal of antibiotics, 42(1), 102-106. [Link]

• Osada, H., et al. (1989). A new biological role of sangivamycin; inhibition of protein kinases. The Journal of antibiotics, 42(1), 102-106. [Link]

• Robins, R. K., et al. (1984). Synthesis and antiviral/antitumor activities of certain 3-deazaguanine nucleosides and nucleotides. Journal of Medicinal Chemistry, 27(11), 1389-1396. [Link]

• Fiscus, R. R. (2012). Sangivamycin-Like Molecule 6 (SLM6) exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9 (CDK9). Molecular Cancer Therapeutics, 11(11), 2321-2330. [Link]

• Stockwin, L. H., et al. (2009). ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC. BMC Cancer, 9, 63. [Link]

• Khattab, A. I., Babiker, E. H., & Saeed, H. A. (2016). Streptomyces: isolation, optimization of culture conditions and extraction of secondary metabolites. Journal of Applied & Environmental Microbiology, 4(1), 1-7. [Link]

• Bennett, R. P., et al. (2023). Sangivamycin is preferentially incorporated into viral RNA by the SARS-CoV-2 polymerase. Antiviral Research, 218, 105716. [Link]

• Bastea, L. I., et al. (2019). Sangivamycin and its derivatives inhibit Haspin-Histone H3-survivin signaling and induce pancreatic cancer cell death. Scientific Reports, 9(1), 16588. [Link]

• Jeong, L. S., et al. (2006). Synthesis of L-Sangivamycin and Toyocamycin Analogues and Their Inhibitory Activities of SER/THR Protein Kinases. Nucleosides, Nucleotides and Nucleic Acids, 25(9-11), 1103-1114. [Link]

• Hardesty, C. T., Chaney, N. A., Waravdekar, V. S., & Mead, J. A. R. (1974). The Disposition of the Antitumor Agent, Sangivamycin, in Mice. Cancer Research, 34(5), 1005-1009. [Link]

• Singh, P., et al. (2018). Isolation and purification of antibacterial compound from Streptomyces levis collected from soil sample of north India. PLoS ONE, 13(7), e0200732. [Link]

• Griner, E. M., & Kazanietz, M. G. (2007). Protein kinase C and other diacylglycerol-regulated enzymes in cancer. Nature Reviews Cancer, 7(4), 281-294. [Link]

• Singh, N., & Rai, V. (2024). Green extraction of puromycin-based antibiotics from Streptomyces albofaciens (MS38) for sustainable biopharmaceutical applications. Frontiers in Microbiology, 14, 1329978. [Link]

Sources

• 1. Pyrrolopyrimidine nucleosides. 3. The total synthesis of toyocamycin, sangivamycin, tubercidin, and related derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Isolation and purification of novel antifungal antibiotic from streptomyces ahygroscopicus-Academax [academax.com]
• 4. banglajol.info [banglajol.info]
• 5. Isolation and purification of antibacterial compound from Streptomyces levis collected from soil sample of north India - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. | PDF or Rental [articles.researchsolutions.com]
• 9. Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Protocols for Characterization of Cdk5 Kinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. df6sxcketz7bb.cloudfront.net [df6sxcketz7bb.cloudfront.net]
• 17. Antiviral activities of 2'-deoxyribofuranosyl and arabinofuranosyl analogs of sangivamycin against retro- and DNA viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. researchgate.net [researchgate.net]

Technical Analysis & Characterization of Sangivamycin Hydrochloride

Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Medicinal Chemists, and QC Analysts

Executive Summary

Sangivamycin (NSC 65346) is a pyrrolo[2,3-d]pyrimidine nucleoside antibiotic structurally related to toyocamycin and tubercidin.[1] While primarily recognized as a potent, ATP-competitive inhibitor of Protein Kinase C (PKC) , recent studies have expanded its utility to viral RNA polymerase inhibition (SARS-CoV-2) and cyclin-dependent kinase (CDK) modulation.

This guide focuses on the Sangivamycin Hydrochloride salt form.[2] The hydrochloride salt is often generated to improve the aqueous solubility of the otherwise sparingly soluble free base.[2] Accurate molecular weight analysis and formula verification are critical for stoichiometric precision in kinase assays, where IC50 values are in the nanomolar to low micromolar range.

Physicochemical Identity & Formula Analysis

The transition from free base to hydrochloride salt alters the molecular weight and solubility profile significantly.[2] Researchers must distinguish between these forms to avoid dosing errors in molarity calculations.

Comparative Chemical Data

Feature	Sangivamycin (Free Base)	Sangivamycin Hydrochloride (Mono-HCl)
CAS Number	18417-89-5	21090-35-7 (Generic/Salt)
Chemical Formula	C₁₂H₁₅N₅O₅	C₁₂H₁₅N₅O₅[2][3][4][5][6][7][8][9][10] · HCl
Molecular Weight	309.28 g/mol	345.74 g/mol
Exact Mass	309.1073	345.0840
Appearance	White to off-white powder	White crystalline solid
Solubility (Water)	Poor (< 1 mg/mL)	Improved (pH dependent)
Solubility (DMSO)	Soluble (> 10 mg/mL)	Soluble

Structural Logic

Sangivamycin is a 7-deazaadenosine analog.[1][2][9]

• Base: The purine ring N-7 is replaced by a carbon (C-7), creating a pyrrolo[2,3-d]pyrimidine core. This modification renders the molecule resistant to adenosine deaminase (ADA), prolonging its biological half-life compared to adenosine.

• Substituent: A carboxamide group (-CONH2) at position 5 distinguishes it from Toyocamycin (which has a nitrile group, -CN).[2]

• Sugar: A ribofuranose moiety attached via a

  -N9-glycosidic bond.[2]

Analytical Validation Methodologies

To validate the identity and purity of Sangivamycin HCl, a multi-modal approach combining High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) is required.

HPLC-UV/MS Protocol (Field-Proven)

Rationale: Nucleoside analogs are polar.[2] A standard C18 column with a polar-embedded group or a HILIC approach is often necessary.[2] However, for the HCl salt, a reversed-phase ion-pairing method or a standard gradient with acidic mobile phases works best to maintain ionization for MS.

Method Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% Formic Acid (Maintains protonation of the basic amine).[2]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

• Flow Rate: 0.8 mL/min.[2]

• Detection: UV at 262 nm (Characteristic absorption max for pyrrolopyrimidines).[2]

• Gradient: 2% B to 30% B over 15 minutes. (Nucleosides elute early; high organic wash needed to remove lipophilic impurities).[2]

Visualization: Analytical Workflow

The following diagram illustrates the logical flow for validating the salt form, ensuring the hydrochloride counter-ion does not interfere with the free-base detection in MS.

Caption: Workflow for confirming Sangivamycin identity. Note that in MS (ESI+), the HCl dissociates, and the detected species is the protonated free base [M+H]+ at m/z ~310.12.

Biological Context: Mechanism of Action[6][7][10][11]

Understanding the molecular weight is only useful if applied correctly in biological assays.[2] Sangivamycin is a potent inhibitor of Protein Kinase C (PKC) .[2][10][11]

Mechanism

Sangivamycin competes with ATP for the nucleotide-binding site of the PKC catalytic domain.[2] Unlike many other kinase inhibitors, it is highly selective for PKC over Protein Kinase A (PKA).[2]

• Ki Value: ~10 µM (varies by PKC isoenzyme).[2]

• Impact: Inhibition of PKC prevents the phosphorylation of downstream substrates (like histone H1), leading to cell cycle arrest (G2/M phase) and apoptosis in tumor cells.

Visualization: PKC Signaling & Inhibition

This diagram details where Sangivamycin intersects the canonical PKC pathway.[2]

Caption: Sangivamycin inhibits the catalytic activity of PKC by competing with ATP, halting downstream phosphorylation cascades essential for cell proliferation.

Experimental Protocols

Protocol A: Preparation of 10 mM Stock Solution

Critical Note: Do not use the molecular weight of the free base (309.[2]28) if you are weighing out the Hydrochloride salt (345.74).[2] This is a common source of experimental error.[2]

• Calculate Mass: To prepare 1 mL of 10 mM stock:

  [2]

• Solvent Selection: Use anhydrous DMSO (Dimethyl sulfoxide).[2] While the HCl salt is more water-soluble than the free base, DMSO ensures long-term stability and prevents precipitation upon freeze-thaw cycles.

• Dissolution: Add 1 mL DMSO to the powder. Vortex vigorously for 30 seconds.[2]

• Storage: Aliquot into small volumes (e.g., 50 µL) and store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: UV-Vis Purity Check

Before use in sensitive kinase assays, verify the concentration using the extinction coefficient (

).

• Dilute the stock 1:100 in PBS (pH 7.4).

• Measure Absorbance at 262 nm .[2]

• Calculate concentration using Beer-Lambert Law (

  ).[2]
  • for Sangivamycin 13,900 M⁻¹cm⁻¹ (approximate value; verify with specific lot CoA).[2]

References

• Loomis, C. R., & Bell, R. M. (1988).[2] Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. Journal of Biological Chemistry, 263(4), 1682–1692.

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5481202, Sangivamycin.[2]

• Tolman, R. L., Robins, R. K., & Townsend, L. B. (1969). Pyrrolo[2,3-d]pyrimidine nucleoside antibiotics.[1][2][11] Total synthesis and structure of toyocamycin, unamycin B, vengicide, antibiotic E-212, and sangivamycin.[12] Journal of the American Chemical Society, 91(8), 2102–2108.

• Bennett, R. P., et al. (2020).[2] Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties.[2] JCI Insight.

Sources

• 1. A new biological role of sangivamycin; inhibition of protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sangivamycin Hydrochloride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. Pyrrolopyrimidine nucleosides. Part X. Synthesis of certain 4,5-disubstituted 7-(β-D-ribofuranosyl)pyrrolo[2,3-d]pyrimidines related to toyocamycin and sangivamycin - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. caymanchem.com [caymanchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The cyclin-dependent kinase inhibitor roscovitine and the nucleoside analog sangivamycin induce apoptosis in caspase-3 deficient breast cancer cells independent of caspase mediated P-glycoprotein cleavage: Implications for therapy of drug resistant breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. medkoo.com [medkoo.com]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. Biosynthesis of pyrrolopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: In Vitro Kinase Assay Protocols Using Sangivamycin Hydrochloride

Abstract & Strategic Overview

Sangivamycin hydrochloride (NSC 65346) is a pyrrolo[2,3-d]pyrimidine nucleoside antibiotic originally isolated from Streptomyces.[1] While historically categorized as a Protein Kinase C (PKC) inhibitor, modern chemoproteomics (KINOMEscan) have revealed a complex selectivity profile.[1]

Crucial Insight for Researchers: Early literature (circa 1988) characterizes Sangivamycin as a "potent" PKC inhibitor with a

of ~10-15 µM.[1][2] However, recent profiling indicates it is significantly more potent against Haspin (GSG2) , DYRK1A , and DYRK2 , with IC50 values in the nanomolar range.

This guide provides two distinct protocols tailored to these dual realities:

• Protocol A (Radiometric): Optimized for PKC isoforms , addressing the critical requirement for lipid co-factors.[1]

• Protocol B (Luminescent ADP-Detection): Optimized for Haspin/DYRK screening, focusing on high-throughput compatibility.[1]

Compound Handling & Properties[1][3][4][5]

Parameter	Specification
Chemical Name	Sangivamycin hydrochloride
CAS Number	21090-35-7 (HCl salt) / 18417-89-5 (Free base)
Molecular Weight	345.74 g/mol (HCl salt)
Solubility	DMSO (up to 10 mM with warming); Water (sparingly soluble)
Storage	-20°C (Solid); -80°C (DMSO Stock, avoid freeze/thaw)
Mechanism	ATP-Competitive .[1][2][3] It competes directly with ATP for the nucleotide-binding pocket.[1]

Preparation of 10 mM Stock Solution:

• Weigh 3.46 mg of Sangivamycin HCl.[1]

• Add 1.0 mL of anhydrous DMSO.

• Vortex vigorously.[1] If particulates remain, warm to 37°C for 5 minutes.

• Aliquot into light-protective tubes (amber) and store at -80°C.

Target Landscape & Experimental Logic

Understanding the "Target Shift" is vital for interpreting your data.[1]

Figure 1: Selectivity profile.[1] Note the higher potency against Haspin/DYRK compared to the historical PKC target.

Protocol A: Radiometric Assay (PKC Optimized)

Why this method? PKC isoforms (Conventional:

) require lipid activators (Phosphatidylserine and Diacylglycerol) and Calcium to form an active conformation. Radiometric filter-binding assays ( P or P) are the "Gold Standard" here because they tolerate the high lipid/detergent concentrations better than many fluorescence assays.[1]

Critical Reagent: The Lipid Activator Mix

Most PKC assays fail because of improper lipid preparation.

Materials:

• L-

  -Phosphatidylserine (PS) (10 mg/mL in CHCl )[1]

• 1,2-Dioleoyl-sn-glycerol (DAG) (1 mg/mL in CHCl

  )[1]

• Reaction Buffer: 20 mM HEPES pH 7.4, 10 mM MgCl

  , 0.5 mM CaCl (free calcium is critical).[1]

Lipid Preparation Protocol:

• Combine: In a glass tube, mix 100 µL PS and 10 µL DAG (10:1 w/w ratio).

• Dry: Evaporate the chloroform under a stream of Nitrogen gas (or Argon) until a thin, translucent film forms on the glass. Do not over-dry. [1]

• Resuspend: Add 1.0 mL of Reaction Buffer.

• Sonicate: Sonicate using a probe sonicator (on ice) for 3-4 bursts of 15 seconds. The solution must turn from cloudy to translucent/clear.[1] This indicates the formation of Mixed Micelles .

• Stability: Use fresh.[1] Do not store >4 hours.

Assay Procedure (P81 Filter Binding)[1]

Reaction Mix (50 µL final volume):

• Substrate: 20 µM Histone H1 (or PKC-specific peptide RFARKGSLRQKNV).[1]

• Lipids: 10 µL of prepared Lipid Activator Mix (final ~0.1 mg/mL PS).

• Enzyme: 5-20 ng purified PKC isoform (e.g., PKC

  ).[1]

• Compound: Sangivamycin (Serial dilution in DMSO).[1] Keep final DMSO < 1%.[1]

• ATP: 10 µM cold ATP + 0.5 µCi [

  - P]ATP.[1]

Steps:

• Pre-incubation: Mix Buffer, Enzyme, Lipids, and Sangivamycin.[1] Incubate 10 min at RT. This allows the compound to compete for the ATP site before the reaction starts.

• Start: Initiate reaction by adding the ATP/Substrate mix.[1][4]

• Incubate: 30 minutes at 30°C.

• Stop: Spot 40 µL of the reaction onto P81 Phosphocellulose paper squares.

• Wash: Immediately drop squares into 75 mM Phosphoric Acid.

  • Wash 3x (10 mins each) with 75 mM Phosphoric Acid (removes unreacted ATP).[1]

  • Wash 1x with Acetone (dries the paper).[1]

• Count: Transfer dried squares to vials, add scintillation fluid, and read in a Liquid Scintillation Counter (LSC).

Protocol B: ADP-Glo™ Assay (Haspin/DYRK Optimized)[1]

Why this method? Haspin and DYRKs are Ser/Thr kinases that do not require lipid activation.[1] The ADP-Glo (Promega) platform is non-radioactive, highly sensitive, and ideal for determining nanomolar IC50s.

Experimental Workflow

Figure 2: The ADP-Glo workflow converts ADP produced by the kinase into a light signal.[1][5]

Assay Procedure[1][6][8]

Buffer: 40 mM Tris pH 7.5, 20 mM MgCl

, 0.1 mg/mL BSA, 50 µM DTT.

Reaction Setup (384-well white plate):

• Compound: Add 1 µL Sangivamycin (serial dilution).

• Enzyme: Add 2 µL Haspin or DYRK1A (optimized to ~2-5 ng/well).

• Substrate/ATP: Add 2 µL Mix (Histone H3 for Haspin; Woodtide for DYRK).[1]

  • ATP Conc: Use

    apparent for the specific kinase (typically 10-50 µM).[1]

• Incubate: 60 minutes at Room Temperature.

Detection:

• Add 5 µL ADP-Glo Reagent .[1][5] Incubate 40 min.

• Add 10 µL Kinase Detection Reagent .[1] Incubate 30 min.

• Read Luminescence (Integration time: 0.5 - 1.0 sec).[1]

Data Analysis & Troubleshooting

Calculating IC50

Normalize data to controls:

[1]

Fit the curve using a 4-parameter logistic model (Sigmoidal Dose-Response):

[1]

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Signal (PKC)	Lipids not micellized	Ensure sonication turns the lipid mix clear. Cloudy lipids = inactive PKC.[1]
High Background (Radio)	Inefficient washing	Ensure P81 paper is washed with large volumes of phosphoric acid.[1]
IC50 Shift (Right)	High ATP concentration	Sangivamycin is ATP-competitive.[1] If you use ATP >> Km, the IC50 will appear weaker (Cheng-Prusoff equation applies).[1]
No Inhibition (Haspin)	Degraded Compound	Sangivamycin is stable, but DMSO stocks >6 months should be verified by LC-MS.[1]

References

• Loomis, C. R., & Bell, R. M. (1988). Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. Journal of Biological Chemistry, 263(4), 1682–1692.[6]

• Karaman, M. W., et al. (2008). A quantitative analysis of kinase inhibitor selectivity.[1] Nature Biotechnology, 26(1), 127–132.[1] (Source of KINOMEscan data revealing Haspin/DYRK potency).

• Promega Corporation. ADP-Glo™ Kinase Assay Technical Manual.

• Bennett, R. P., et al. (2023). Sangivamycin is preferentially incorporated into viral RNA by the SARS-CoV-2 polymerase.[1] Antiviral Research, 218, 105716.[1][7]

Sources

• 1. Sangivamycin Hydrochloride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. promega.jp [promega.jp]
• 6. medkoo.com [medkoo.com]
• 7. caymanchem.com [caymanchem.com]

Application Note: Sangivamycin Hydrochloride Cell Culture Treatment Guidelines

Abstract

Sangivamycin hydrochloride (NSC 65346) is a potent pyrrolopyrimidine nucleoside analog exhibiting dual functionality: high-affinity inhibition of Protein Kinase C (PKC) and broad-spectrum antiviral activity (including SARS-CoV-2, Ebola, and Cytomegalovirus).[1][2][3] Unlike standard nucleosides, its mechanism bridges enzymatic inhibition (PKC, Haspin, CDK9) and chain termination, necessitating precise dosing strategies to distinguish between cytostatic, cytotoxic, and therapeutic windows. This guide provides a rigorous framework for solubilization, storage, and experimental application, ensuring reproducibility in high-content screening and mechanistic assays.[1]

Introduction & Mechanism of Action

Sangivamycin mimics adenosine but possesses a unique pyrrolo[2,3-d]pyrimidine scaffold.[1][2] Its efficacy stems from a "dual-targeting" mechanism:[1][2]

• Kinase Inhibition: It competes with ATP for the nucleotide-binding site of PKC (Protein Kinase C), inhibiting downstream signaling pathways (Erk/Akt) essential for viral replication and tumor cell proliferation.[1]

• Nucleotide Interference: As a nucleoside analog, it can be incorporated into RNA/DNA, causing chain termination or synthesis inhibition, particularly effective against RNA viruses.[1]

Critical Research Context:

• Antiviral Window: Effective IC50 ranges are often low nanomolar (10–100 nM).[1][2]

• Cytotoxic Threshold: Cytotoxicity (CC50) typically manifests in the micromolar range (>500 nM), providing a distinct Selectivity Index (SI) that must be empirically determined for each cell line.[1]

Material Preparation & Handling[4][5][6][7]

Physical Properties[2]

• Compound: Sangivamycin Hydrochloride[1][2]

• Formula:

• Molecular Weight: ~345.74 g/mol (Note: Free base is ~309.28 g/mol ; verify your specific batch).[1][2]

• Solubility: Soluble in DMSO (up to 50 mM); sparingly soluble in water.[1]

Reconstitution Protocol

Objective: Create a stable 10 mM Stock Solution.

• Calculation:

  [1][2]

  • Example: To prepare 1 mL of 10 mM stock using MW 345.74:

    [1]

• Solvent Choice: Use sterile, anhydrous DMSO (Dimethyl Sulfoxide).[1] Avoid aqueous buffers for the master stock to prevent hydrolysis over long-term storage.[1][2]

• Dissolution: Vortex vigorously for 30-60 seconds. If particles persist, warm to 37°C for 5 minutes.

• Storage: Aliquot into light-protective amber vials (20-50 µL) to avoid freeze-thaw cycles. Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Experimental Design Strategy

The "Self-Validating" Control System

Every Sangivamycin experiment must include three internal controls to ensure data integrity:

• Vehicle Control: Media + DMSO at the highest concentration used (typically 0.1%).[1] Rationale: Rules out solvent toxicity.[1][2]

• Positive Control (Cytotoxicity): Puromycin (1-2 µg/mL) or Staurosporine.[1][2] Rationale: Validates the assay's dynamic range.

• Negative Control (Mechanism): An inactive adenosine analog or untreated cells.[1][2]

Dose Ranging (The "Golden Ratio")

Do not guess concentrations. For new cell lines, perform a Log-Log screening :

• Range: 0.1 nM to 10 µM (6-point dilution series: 1, 10, 100, 1000, 10000 nM).

• Goal: Identify the "Therapeutic Window" where efficacy is high (IC50) but cell viability remains >90%.

Detailed Protocols

Protocol A: Determination of Selectivity Index (CC50 vs IC50)

Target Audience: Antiviral & Oncology Screening

Step 1: Cell Seeding

• Seed cells (e.g., Vero E6, A549, or HeLa) in 96-well plates at 5,000–10,000 cells/well.[1]

• Incubate for 24h to allow attachment.

Step 2: Compound Dilution (Serial)

• Prepare a 2X Working Solution in media (to account for volume in the well).

• Dilution Scheme:

  • Dilute 10 mM stock 1:100 in media → 100 µM (Intermediate).

  • Perform 1:3 serial dilutions from 100 µM down to ~0.01 µM.

• Critical QC: Ensure final DMSO concentration is <0.5% in all wells.

Step 3: Treatment

• Remove old media.[1]

• Add 100 µL of fresh media containing Sangivamycin dilutions.

• Set A (Efficacy): Infect cells (if antiviral) or add induction agent.[1][2]

• Set B (Toxicity): Treat uninfected/normal cells with identical drug concentrations.[1][2]

Step 4: Incubation & Readout [1][2]

• Incubate for 48–72 hours.[1]

• Readout: Use ATP-based luminescence (e.g., CellTiter-Glo) for highest sensitivity.[1][2]

  • Why? Sangivamycin is an ATP analog; however, it does not interfere with luciferase reactions after cell lysis if washed, but metabolic dyes (MTT) are cheaper alternatives if ATP interference is a concern (though rare at <10 µM).[1]

Step 5: Analysis

• Calculate CC50 (Concentration killing 50% of uninfected cells).[1][2][4]

• Calculate IC50 (Concentration inhibiting 50% of virus/tumor).[1][4]

• Selectivity Index (SI) = CC50 / IC50 .[1][2][4][5] Target SI > 10.

Protocol B: Mechanistic Validation (Kinase Inhibition)

Target Audience: Signal Transduction Researchers[1]

Objective: Confirm PKC inhibition via Western Blot.

• Synchronization: Serum-starve cells for 12–24 hours to reduce basal kinase activity.

• Pre-treatment: Treat cells with Sangivamycin (e.g., 1 µM, 5 µM) for 1 hour.[1]

• Stimulation: Stimulate PKC using PMA (Phorbol 12-myristate 13-acetate) at 100 nM for 15–30 minutes.[1][2]

• Lysis & Blotting:

  • Lyse cells in RIPA buffer containing Phosphatase Inhibitors (Critical).[1][2]

  • Targets: Probe for p-Substrates (e.g., p-MARCKS or p-ERK1/2) vs. Total ERK.

  • Expected Result: PMA induces phosphorylation; Sangivamycin dose-dependently ablates this signal.[1][2]

Visualizations

Mechanism of Action Pathway

This diagram illustrates the dual interference points of Sangivamycin in cellular physiology.

Caption: Sangivamycin acts as a competitive inhibitor of PKC and a chain terminator in viral RNA synthesis.[1][2]

Experimental Workflow

A standardized flowchart for handling Sangivamycin from powder to data.

Caption: Step-by-step workflow ensuring solvent compatibility and assay timing.

Data Analysis & Troubleshooting

Observation	Possible Cause	Corrective Action
Precipitation in Media	Concentration too high (>100 µM) or cold media.[1][2]	Warm media to 37°C before adding drug.[1][6] Do not exceed 50 µM in aqueous buffer.[1]
High Toxicity in Controls	DMSO concentration >0.5%.[1][2]	Normalize DMSO across all wells. Keep final DMSO <0.1% if possible.[1][2]
No Kinase Inhibition	Competitive inhibition failure.[1][2]	Reduce ATP concentration in cell-free assays, or increase drug dose in cell-based assays (ATP is high intracellularly).[1][2]
Inconsistent IC50	Cell density variance.	Sangivamycin efficacy is cell-cycle dependent.[1][2] Standardize seeding density strictly.

Safety & Disposal

• Hazard: Sangivamycin is a cytotoxic nucleoside analog.[1][2] It is potentially mutagenic and teratogenic.[1]

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle strictly within a Biosafety Cabinet (BSC).[1]

• Disposal: All solid and liquid waste must be treated as hazardous chemical waste.[1][2] Do not pour down the drain. Deactivate viral samples before removal from BSC.[1][2]

References

• Loomis, C. R., & Bell, R. M. (1988). Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. Journal of Biological Chemistry, 263(4), 1682–1692.[7]

• Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties.[1][2][8] JCI Insight, 7(1), e153165.[1][5][8]

• Dolloff, N. G., et al. (2012). Sangivamycin-Like Molecule 6 Exhibits Potent Anti-Multiple Myeloma Activity through Inhibition of Cyclin-Dependent Kinase-9.[1][2] Molecular Cancer Therapeutics, 11(11), 2321–2330.[1]

• PubChem. Sangivamycin Hydrochloride Compound Summary. National Library of Medicine.

Sources

• 1. Sangivamycin Hydrochloride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Sangivamycin | C12H15N5O5 | CID 14978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 5. df6sxcketz7bb.cloudfront.net [df6sxcketz7bb.cloudfront.net]
• 6. selleckchem.com [selleckchem.com]
• 7. medkoo.com [medkoo.com]
• 8. Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Multiparametric Flow Cytometric Analysis of Sangivamycin-Induced Apoptosis

Targeting PKC Inhibition and Mitochondrial Dysfunction

Abstract & Introduction

Sangivamycin is a pyrrolopyrimidine nucleoside antibiotic that exhibits potent antitumor activity, distinct from its structural analog toyocamycin. While both are cytotoxic, Sangivamycin acts primarily as a potent inhibitor of Protein Kinase C (PKC), specifically targeting PKC

isoforms and modifying JNK signaling pathways. Critical to drug development, Sangivamycin has demonstrated the unique ability to induce massive apoptosis in multidrug-resistant (MDR) phenotypes (e.g., MCF7/ADR cells) where standard chemotherapeutics fail.

This application note provides a comprehensive, multiparametric flow cytometry workflow to quantify Sangivamycin-induced apoptosis. Unlike generic protocols, this guide focuses on the specific kinetic profile of Sangivamycin, emphasizing the intrinsic mitochondrial pathway and caspase execution.

Mechanistic Background

Understanding the cellular cascade is prerequisite to experimental design. Sangivamycin does not merely damage DNA; it modulates kinase signaling to trigger the mitochondrial apoptotic machinery.

The Sangivamycin Cascade

• Primary Hit: Inhibition of PKC (specifically PKC

  ) and interference with DNA/RNA synthesis.

• Signaling: Activation of JNK (c-Jun N-terminal kinase) pathway.

• Mitochondrial Stress: Loss of mitochondrial membrane potential (

  ).

• Execution: Release of Cytochrome c, formation of the apoptosome, and activation of Caspase-9 and Caspase-3.

Visualization: Signaling Pathway

The following diagram illustrates the specific pathway targeted by Sangivamycin in resistant cell lines.

Figure 1: Sangivamycin-induced apoptotic cascade via PKC inhibition and mitochondrial stress.

Experimental Design & Optimization

Before performing the assays, parameters must be optimized for Sangivamycin's specific properties.

Cell Culture & Treatment Conditions[1]

• Cell Density: Seed cells to reach 60-70% confluency at the time of treatment. Over-confluency can induce G0/G1 arrest, masking Sangivamycin's S-phase/G2-M arrest effects.

• Concentration Range: Sangivamycin is potent.[1][2]

  • Sensitive lines (e.g., MCF-7): 0.1

    M – 1.0 M.

  • Resistant lines (e.g., MDR phenotypes): 1.0

    M – 10.0 M.

• Time Points:

  • 6-12 Hours: JNK phosphorylation, Early Mitochondrial depolarization.

  • 24-48 Hours: Phosphatidylserine (PS) exposure, Caspase-3 activation, DNA fragmentation.

Protocol 1: Membrane Asymmetry (Annexin V / PI)

Rationale: The translocation of Phosphatidylserine (PS) from the inner to the outer plasma membrane leaflet is the hallmark of early apoptosis.[3] This assay distinguishes between live, early apoptotic, and late apoptotic/necrotic cells.

Materials

• Annexin V conjugated to FITC or APC.[4][5][6]

• Propidium Iodide (PI) or 7-AAD (viability dye).

• 10X Annexin Binding Buffer: 0.1 M HEPES (pH 7.4), 1.4 M NaCl, 25 mM CaCl

  .[5]

  • Critical: Annexin V binding is Calcium-dependent . Do not use PBS or media containing EDTA/EGTA during the staining step.

Procedure

• Harvest: Collect supernatant (floating cells) and trypsinize adherent cells.[3] Combine into a single tube to ensure all apoptotic cells are analyzed.

• Wash: Centrifuge at 300 x g for 5 min. Wash once with cold PBS.

• Resuspend: Resuspend cells in 1X Annexin Binding Buffer at a concentration of

  cells/mL.

• Stain:

  • Transfer 100

    L of cell suspension to a 5 mL flow tube.

  • Add 5

    L Annexin V conjugate.[5][7]

  • Add 5

    L PI (50 g/mL stock).

• Incubate: 15 minutes at Room Temperature (RT) in the dark.

• Final Prep: Add 400

  L of 1X Annexin Binding Buffer.

• Acquisition: Analyze immediately (within 1 hour) on a flow cytometer.

Data Analysis Strategy

• Quad 1 (Annexin-/PI-): Live Cells.

• Quad 2 (Annexin+/PI-): Early Apoptosis (Primary Sangivamycin effect at 24h).

• Quad 3 (Annexin+/PI+): Late Apoptosis/Necrosis.

• Quad 4 (Annexin-/PI+): Necrosis (rare in Sangivamycin treatment unless concentration is toxic).

Protocol 2: Mitochondrial Membrane Potential ( )

Rationale: Sangivamycin induces apoptosis via the intrinsic pathway. Monitoring

using JC-1 provides a sensitive indicator of mitochondrial health before caspase activation occurs.

Materials

• JC-1 Dye: 5,5’,6,6’-tetrachloro-1,1’,3,3’-tetraethylbenzimidazolylcarbocyanine iodide.

• Positive Control: CCCP (mitochondrial uncoupler) used at 50

  M.

Visualization: Staining Workflow

Figure 2: JC-1 Staining Workflow for Mitochondrial Potential Analysis.

Procedure

• Preparation: Prepare a 2

  M working solution of JC-1 in warm culture media.

• Staining: Pellet treated cells (Sangivamycin 0.1-10

  M) and resuspend in 500 L of the JC-1 working solution.

• Incubation: Incubate for 30 minutes at 37°C, 5% CO

  .

  • Note: Dye equilibration is temperature-dependent. Do not incubate at RT.

• Wash: Centrifuge and wash cells twice with warm PBS.

• Acquisition: Resuspend in 500

  L PBS.

  • Excitation: 488 nm (Blue Laser).

  • Emission 1 (Green): ~529 nm (Monomers

    Low Potential Apoptotic).

  • Emission 2 (Red): ~590 nm (Aggregates

    High Potential Healthy).

Interpretation

Sangivamycin treatment causes a "Mitochondrial Shift."

• Healthy Cells: High Red / Low Green fluorescence.

• Apoptotic Cells: Low Red / High Green fluorescence (Collapse of

  ).

Protocol 3: Active Caspase-3 Detection

Rationale: To confirm that cell death is apoptotic and not necrotic, activation of the executioner Caspase-3 must be validated. This protocol uses a PE-conjugated antibody specific for the cleaved (active) form of Caspase-3.[4]

Materials

• Fixation/Permeabilization Kit (e.g., BD Cytofix/Cytoperm or 4% PFA + 0.1% Saponin).

• Anti-Active Caspase-3 Antibody (PE conjugated).[4]

Procedure

• Fixation: Harvest cells and wash in PBS. Resuspend in 250

  L Fixation/Permeabilization solution. Incubate 20 min on ice.

• Wash: Wash twice with Perm/Wash Buffer (contains saponin to keep membrane permeable).

• Staining: Resuspend in 50

  L Perm/Wash Buffer. Add 5 L of PE-conjugated Anti-Active Caspase-3.

• Incubation: 30 minutes at RT in the dark.

• Wash: Wash once with Perm/Wash Buffer.

• Analysis: Resuspend in PBS and analyze on FL2 (Yellow/Orange channel).

Data Summary & Comparison

Assay	Parameter Measured	Sangivamycin Effect	Detection Window
Annexin V / PI	Membrane Asymmetry	PS Exposure (Early)	12 - 48 Hours
JC-1 / TMRE	Mitochondrial Potential	Loss of (Intrinsic)	6 - 24 Hours
Active Caspase-3	Protease Activation	Cleavage of Pro-Caspase 3	18 - 48 Hours
Sub-G1 (PI)	DNA Fragmentation	Hypodiploid DNA Content	> 24 Hours

References

• Lee, S. A., & Jung, M. (2007). The nucleoside analog sangivamycin induces apoptotic cell death in breast carcinoma MCF7/adriamycin-resistant cells via protein kinase Cdelta and JNK activation.[8] Journal of Biological Chemistry, 282(20), 15271–15283.

• Bennett, R. L., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight, 7(1), e153165.[1]

• Fujimuro, M., et al. (2014). Sangivamycin induces apoptosis by suppressing Erk signaling in primary effusion lymphoma cells.[9] Biochemical and Biophysical Research Communications, 444(3), 369-374.

• Vermes, I., et al. (1995). A novel assay for apoptosis. Flow cytometric detection of phosphatidylserine expression on early apoptotic cells using fluorescein labelled Annexin V. Journal of Immunological Methods, 184(1), 39-51.

• Belloc, F., et al. (2000). Flow cytometry detection of caspase 3 activation in preapoptotic leukemic cells.[4] Cytometry, 40(2), 151-160.[4]

Sources

• 1. df6sxcketz7bb.cloudfront.net [df6sxcketz7bb.cloudfront.net]
• 2. forums.futura-sciences.com [forums.futura-sciences.com]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Flow cytometry detection of caspase 3 activation in preapoptotic leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Annexin V Staining Protocol [bdbiosciences.com]
• 6. kumc.edu [kumc.edu]
• 7. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. The nucleoside analog sangivamycin induces apoptotic cell death in breast carcinoma MCF7/adriamycin-resistant cells via protein kinase Cdelta and JNK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sangivamycin induces apoptosis by suppressing Erk signaling in primary effusion lymphoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vivo Administration of Sangivamycin Hydrochloride in Murine Models

Introduction & Mechanistic Rationale

Sangivamycin (NSC 65346) is a pyrrolopyrimidine nucleoside analog structurally related to Toyocamycin and Tubercidin. Unlike its analogs, Sangivamycin exhibits a unique, potent selectivity for Protein Kinase C (PKC) inhibition (

) and has demonstrated significant efficacy in models of pancreatic ductal adenocarcinoma, multiple myeloma, and recently, broad-spectrum antiviral activity (including SARS-CoV-2).

Why this guide exists: While Sangivamycin hydrochloride offers improved aqueous solubility over the free base, it remains prone to precipitation in physiologic saline at high concentrations. Furthermore, its steep toxicity curve requires precise dosing regimens. This guide moves beyond generic "inject and see" approaches, providing a field-validated formulation strategy and rigorous administration protocols to ensure data reproducibility.

Mechanistic Pathway

Sangivamycin acts as a competitive inhibitor of ATP binding sites on PKC, leading to downstream arrest of proliferation and induction of apoptosis.

Figure 1: Mechanism of Action. Sangivamycin competitively inhibits ATP binding at the PKC catalytic domain, disrupting downstream survival signaling.

Pre-Formulation & Vehicle Strategy[1]

The hydrochloride salt of Sangivamycin is hydrophilic but can be chemically unstable in highly alkaline environments. For in vivo reproducibility, we utilize a co-solvent system that prevents micro-precipitation during the injection event.

Solubility Thresholds

Solvent	Solubility Limit	Notes
Water / Saline	~0.5 - 1.0 mg/mL	Risk of precipitation at >0.5 mg/mL if pH drifts.
DMSO	> 50 mg/mL	Excellent for stock solutions.
Ethanol	Low	Not recommended as primary solvent.

Recommended Vehicle (The "Gold Standard")

For efficacy studies requiring repeated dosing (e.g., 1.6 mg/kg), a simple saline solution often suffices. However, for higher doses or to ensure absolute bioavailability, use the 5/15/80 formulation .

Reagents:

• Sangivamycin HCl Powder (Store at -20°C, desiccated).

• Dimethyl Sulfoxide (DMSO), sterile, cell-culture grade.

• Cremophor EL (Kolliphor EL) or Tween 80.

• Sterile Saline (0.9% NaCl) or 5% Glucose.

Protocol: Preparation of 10 mL Working Solution (0.2 mg/mL) Target Dose: 1.6 mg/kg for a 25g mouse (0.2 mL injection volume).

• Weigh: Accurately weigh 2.0 mg of Sangivamycin HCl.

• Primary Solubilization: Dissolve powder in 0.5 mL DMSO (5% final vol). Vortex until clear.

• Surfactant Addition: Add 1.5 mL Cremophor EL (15% final vol). Vortex vigorously. The solution will be viscous.

• Aqueous Dilution: Slowly add 8.0 mL warm sterile saline (80% final vol) while vortexing.

  • Critical Step: Add saline dropwise initially to prevent "shocking" the compound out of solution.

• Filter Sterilization: Pass through a 0.22 µm PES syringe filter.

Figure 2: Formulation workflow ensuring solubility and sterility.

Administration Protocols

A. Intraperitoneal (IP) Injection (Primary Efficacy Route)

This is the preferred route for oncology (e.g., pancreatic xenografts) and viral models due to the ease of repeated administration.

• Needle: 27G or 30G, 0.5 inch.

• Volume: 10 mL/kg (e.g., 200 µL for a 20g mouse).

• Procedure:

  • Restrain the mouse using the scruff method, exposing the abdomen.

  • Tilt the mouse head-down slightly to shift viscera cranially.

  • Sanitize the lower right quadrant with 70% ethanol.

  • Insert needle at a 30° angle. Aspiration is mandatory:

    • Yellow fluid: Bladder puncture (Discard needle/drug, monitor mouse).

    • Green/Brown fluid: Cecum/Bowel puncture (Euthanize immediately).

    • Blood:[1][2] Vessel puncture (Withdraw, apply pressure).

    • Nothing: Safe to inject.

  • Inject slowly and withdraw needle smoothly.

B. Intravenous (IV) Injection (PK/Acute Studies)

Used primarily for Pharmacokinetic (PK) profiling to determine

and clearance.

• Needle: 29G or 30G.

• Volume: Max 5 mL/kg (e.g., 100 µL for a 20g mouse).

• Procedure:

  • Warm the mouse (heat lamp or warming chamber) for 5–10 minutes to dilate tail veins.

  • Restrain in a commercial restrainer.

  • Locate the lateral tail vein.

  • Insert needle bevel up, parallel to the vein.

  • Verification: A successful entry shows a "flash" of blood or zero resistance. If the tissue turns white/bulges, you are subcutaneous (stop immediately).

Dosing Regimens & Experimental Design

Efficacy Studies (Chronic Dosing)

Based on pancreatic orthotopic models and viral inhibition studies.

• Dose: 1.6 mg/kg.[3]

• Frequency: Every 2 days (Q2D) or Daily (QD) for short durations.

• Duration: Typically 14–28 days.

• Cycle: A common regimen is 2 weeks ON, 10 days OFF, 2 weeks ON to manage toxicity.

Pharmacokinetic (PK) / Acute Toxicity

• Dose: Single bolus up to 60 mg/kg (IP) has been reported for PK analysis, but this is near the Maximum Tolerated Dose (MTD).

• Warning: Do not use high doses (>5 mg/kg) for repeat-dose efficacy studies; mortality will occur due to cumulative toxicity.

Summary Table: Dosing Guidelines

Study Type	Route	Dose Range	Frequency	Key Monitoring
Anti-Tumor Efficacy	IP	0.5 – 1.6 mg/kg	Q2D or QD	Body weight, Tumor vol.
Antiviral Efficacy	IP	1.6 mg/kg	QD (10 days)	Viral load, Activity level
PK Profiling	IV / IP	10 – 60 mg/kg	Single Bolus	Plasma conc. at 0.5, 1, 2, 4, 8, 24h

Safety & Toxicity Monitoring

Sangivamycin is potent.[4][5][6][7] The therapeutic window is narrower than standard chemotherapeutics.

• Body Weight: Weigh mice daily.

  • Action: If weight loss >15%, pause dosing. If >20%, euthanize.

• Injection Site: Check for necrosis or fibrosis, especially if using the DMSO/Cremophor vehicle. Rotate injection sites (left vs. right lower quadrants).

• Clinical Signs: Watch for piloerection (ruffled fur), hunched posture, and reduced mobility. These are signs of systemic toxicity often preceding weight loss.

References

• Mechanism & PKC Inhibition: Loomis, C. R., & Bell, R. M. (1988). Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. Journal of Biological Chemistry, 263(4), 1682–1692.

• In Vivo Efficacy (Pancreatic Cancer): Griesmann, H., et al. (2017). Sangivamycin and its derivatives inhibit Haspin-Histone H3-survivin signaling and induce pancreatic cancer cell death.[3] ResearchGate / Oncotarget.

• Antiviral Efficacy & PK (SARS-CoV-2): Bennett, R. P., et al. (2022).[6] Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties.[6] JCI Insight, 7(2), e153165.

• Toxicity & Disposition: Hardesty, C. T., et al. (1974).[6] The disposition of the antitumor agent, sangivamycin, in mice.[2][8] Cancer Research, 34(5), 1005–1009.[6]

• Chemical Structure & Properties: PubChem Compound Summary for CID 5480, Sangivamycin.

Sources

• 1. Immunosuppression for in vivo research: state-of-the-art protocols and experimental approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. df6sxcketz7bb.cloudfront.net [df6sxcketz7bb.cloudfront.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing incubation times for Sangivamycin hydrochloride cytotoxicity assays

Topic: Optimizing Incubation Times for Cytotoxicity Assays

The Mechanic's Corner: Why Time is Your Most Critical Variable

Before you pipette a single well, you must understand how Sangivamycin (Sangivamycin HCl) kills cells. Unlike non-specific toxins that lyse membranes immediately, Sangivamycin is a nucleoside analog and a potent, competitive inhibitor of Protein Kinase C (PKC) .

This mechanism creates a biphasic cellular response that dictates your incubation strategy:

• The Metabolic Phase (0–12 Hours): Sangivamycin competes with ATP for the nucleotide-binding site of PKC. This halts downstream signaling (Erk/Akt pathways) and suppresses RNA/DNA synthesis.[1] Crucial Note: Cells are often still viable (membrane intact) during this phase, but their metabolic rate drops.

• The Apoptotic Phase (24–72 Hours): The sustained blockade of survival signaling triggers Caspase-7 and -9, leading to committed apoptosis.

The Trap: If you use a metabolic assay (like MTT or MTS) too early (e.g., 6–12 hours), you may measure a "false" cytotoxicity signal. You are detecting a drop in mitochondrial reductase activity caused by PKC inhibition, not necessarily cell death.

Mechanism of Action Visualization

Caption: Sangivamycin competes with ATP for PKC binding, blocking survival signals and triggering delayed apoptosis.

Protocol: The "Time-Course" Optimization Workflow

Do not assume a 24-hour endpoint is sufficient. For Sangivamycin, the IC50 often shifts significantly between 24 and 72 hours as the apoptotic cascade matures.

Objective: Determine the "Stability Window" where the IC50 stabilizes.

Step-by-Step Methodology

• Plate Preparation:

  • Seed cells in four identical 96-well plates (opaque walls for ATP assays, clear for MTT).

  • Density: Aim for 30–40% confluence. Reason: Sangivamycin competes with ATP.[2] Over-confluent cells have different ATP pools and metabolic profiles, which can skew competition kinetics.

• Drug Treatment:

  • Prepare a serial dilution of Sangivamycin HCl (Dissolve in DMSO; keep final DMSO <0.5%).

  • Add treatment to all four plates simultaneously.

• The Staggered Stop:

  • Plate A: Terminate at 24 Hours .

  • Plate B: Terminate at 48 Hours .

  • Plate C: Terminate at 72 Hours .

  • Plate D: Terminate at 96 Hours (Optional, for slow-growing lines like Caco-2).

• Readout:

  • Use an ATP-based assay (e.g., CellTiter-Glo) for the most accurate correlation to nucleoside analog activity.

Decision Logic Visualization

Caption: Workflow to identify the minimal incubation time required for stable IC50 determination.

Troubleshooting & FAQs: The "What If" Scenarios

Q1: My MTT assay shows high toxicity at 6 hours, but my microscopy shows intact cells. What is happening?

• The Issue: False Positive Cytotoxicity.

• The Cause: Sangivamycin inhibits PKC, which regulates various metabolic pathways.[1] You are likely suppressing mitochondrial reductase activity (the enzyme that converts MTT to formazan) without actually killing the cell yet.

• The Fix: Switch to a membrane integrity assay (LDH) or a DNA-binding dye for early time points. Do not rely solely on metabolic assays (MTT/MTS/XTT) for time points under 24 hours.

Q2: My IC50 at 72 hours is significantly higher (less potent) than at 48 hours. Shouldn't it be lower?

• The Issue: Drug degradation or Cell Outgrowth.

• The Cause: While Sangivamycin is relatively stable, thio-analogs can degrade in media.[3] However, the more likely culprit is cell overgrowth in the control wells. If control cells reach 100% confluence at 72h, they stop dividing (contact inhibition), reducing the metabolic contrast between treated and untreated cells.

• The Fix: Reduce your initial seeding density by 50% if you plan to incubate for 72+ hours.

Q3: I see a "biphasic" curve where low doses increase cell growth?

• The Issue: Hormesis.

• The Cause: At very low concentrations, kinase inhibitors can sometimes paradoxically activate compensatory survival pathways or synchronize cells in a specific cell cycle phase (G2/M arrest is common with Sangivamycin).

• The Fix: Ignore the low-dose "bump" for IC50 calculation. Focus the regression on the linear descent portion of the curve.

Data Summary: Assay Compatibility Table

Assay Type	Target	Recommended Time for Sangivamycin	Potential Artifacts
MTT / MTS	Metabolism (Mitochondria)	48 – 72 Hours	PKC inhibition may suppress signal early (0-12h) independent of death.
CellTiter-Glo	ATP Quantification	24 – 72 Hours	Highly accurate; Sangivamycin competes with ATP, so this reflects the drug's direct impact.
LDH Release	Membrane Integrity	> 24 Hours	Low sensitivity for early apoptosis; only detects late-stage necrosis.
Caspase 3/7	Apoptosis Marker	12 – 24 Hours	Best for detecting the onset of death, not necessarily final cytotoxicity.

References

• Loomis, C. R., & Bell, R. M. (1988). Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. Journal of Biological Chemistry, 263(4), 1682–1692.

• Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties.[4] JCI Insight, 7(2), e153165.

• Riss, T. L., et al. (2013). Cell Viability Assays. In: Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.

• Dolloff, N. G., et al. (2012). Sangivamycin-Like Molecule 6 Exhibits Potent Anti-Multiple Myeloma Activity through Inhibition of Cyclin-Dependent Kinase-9.[5][6] Molecular Cancer Therapeutics, 11(11).

Sources

• 1. Sangivamycin induces apoptosis by suppressing Erk signaling in primary effusion lymphoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Relationship between cytotoxicity and conversion of thiosangivamycin analogs to toyocamycin analogs in cell culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. df6sxcketz7bb.cloudfront.net [df6sxcketz7bb.cloudfront.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Sangivamycin-Like Molecule 6 (SLM6) exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9 (CDK9) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Sangivamycin Hydrochloride Stability &amp; Handling Guide

[1]

Topic: Stability of Sangivamycin hydrochloride in cell culture media over time. Audience: Researchers, Scientists, and Drug Development Professionals. Last Updated: October 26, 2023[1]

Executive Summary & Stability Profile

Sangivamycin hydrochloride (NSC 65346) is a pyrrolo[2,3-d]pyrimidine nucleoside antibiotic structurally related to Toyocamycin.[1] Unlike many adenosine analogs, Sangivamycin exhibits a distinct stability profile due to its specific structural resistance to enzymatic deamination.

Key Stability Metrics

Parameter	Stability Status	Critical Note
Solid State	High (Years)	Stable at -20°C. Hygroscopic; store desiccated.[1][2]
DMSO Stock	High (Months)	Stable at -20°C. Avoid repeated freeze-thaw cycles.[1]
In-Media (37°C)	Moderate/High (24-72h)	Resistant to Adenosine Deaminase (ADA).
Serum Half-Life	~50 Hours (In Vivo)	Significantly longer than Remdesivir or generic adenosine analogs.[1]
Light Sensitivity	Moderate	Protect from direct prolonged light exposure as a precaution.

Module 1: Preparation & Storage (The "Before" Phase)[1]

The Solubility Paradox

While Sangivamycin is a nucleoside, its hydrochloride salt form and the pyrrolopyrimidine core render it sparingly soluble in pure water. Direct dissolution in aqueous media often leads to "micro-precipitation"—invisible to the naked eye but devastating to experimental reproducibility (causing erratic IC50 values).

Protocol: Optimal Stock Preparation

Objective: Create a stable, precipitation-free stock solution.

• Solvent Choice: Use DMSO (Dimethyl Sulfoxide) , anhydrous grade (≥99.9%).[1]

  • Why? DMSO prevents hydrolysis and inhibits microbial growth during storage.

• Concentration: Prepare a 10 mM or 50 mM master stock.

  • Limit: Do not exceed 50 mM to avoid crashing out upon freezing.

• Aliquoting: Divide into single-use aliquots (e.g., 20-50 µL) in amber tubes.

  • Why? Sangivamycin is hygroscopic.[3] Every time a cold vial is opened in humid air, water condenses inside, accelerating degradation.[1]

• Storage: Store at -20°C or -80°C .

Visual Workflow: Preparation & Dilution Strategy

Figure 1: Step-wise dilution strategy to prevent "solvent shock" precipitation when moving from organic DMSO stock to aqueous media.

Module 2: In-Culture Stability (The "During" Phase)[1]

The Adenosine Deaminase (ADA) Factor

A common failure mode for nucleoside analogs (e.g., Cordycepin) in cell culture is rapid degradation by Adenosine Deaminase (ADA) present in Fetal Bovine Serum (FBS).[1]

• Scientific Insight: Sangivamycin contains a pyrrolo[2,3-d]pyrimidine ring system.[1][2][4][5] This modification renders it resistant to deamination by ADA.

• Implication: Unlike other analogs that require ADA inhibitors (like erythro-9-(2-hydroxy-3-nonyl)adenine) to function, Sangivamycin remains stable and bioactive in serum-containing media for extended periods (up to 72 hours).[1]

Experimental Evidence: Half-Life Comparison

Compound	Serum Half-Life ( )	Mechanism of Instability
Sangivamycin	~50 Hours	Renal clearance (in vivo); High stability in vitro.[1]
Remdesivir	~0.5 - 1 Hour	Rapid esterase hydrolysis.[1]
Natural Adenosine	< 10 Seconds	Rapid deamination by ADA.

Recommended Media Refresh Rate

Despite its stability, we recommend a 48-hour media refresh cycle for long-term assays (e.g., 7-day clonogenic assays).[1]

• Reasoning: While the drug is stable, cellular uptake and conversion to Sangivamycin Monophosphate (SMP) deplete the extracellular concentration. Refreshing ensures constant selection pressure.

Module 3: Troubleshooting & FAQs

Q1: My IC50 values are fluctuating wildly between replicates. Why?

Diagnosis: This is the hallmark of micro-precipitation .

• Mechanism: If you pipette high-concentration DMSO stock directly into cold media, the Sangivamycin precipitates locally before it can disperse.[1] These micro-crystals do not re-dissolve easily.

• Solution:

  • Warm your media to 37°C before adding the drug.

  • Use the "Intermediate Dilution" method (see Figure 1).

  • Vortex the media immediately upon addition.

Q2: Should I heat-inactivate my serum?

Answer: Generally, no , it is not strictly necessary for Sangivamycin due to its ADA resistance.[1]

• Caveat: If you are using a "Thiosangivamycin" derivative (sulfur substitution), you must use heat-inactivated serum or serum-free media, as thio-analogs can be converted to nitriles by serum components.[1]

Q3: Is the drug light-sensitive?

Answer: Yes, moderately.[1]

• Best Practice: Do not leave clear tubes on the bench under fluorescent light for hours. Wrap stocks in foil. However, standard handling in a biosafety cabinet is safe.

Troubleshooting Logic Flow

Figure 2: Troubleshooting decision tree for inconsistent experimental results.

Module 4: Validation Protocol (HPLC)

If you suspect degradation, use this protocol to verify the integrity of your Sangivamycin in media.

Method: Reverse-Phase HPLC (RP-HPLC)[1]

• Column: C18 (e.g., Agilent Zorbax Eclipse), 5 µm, 4.6 x 150 mm.[1]

• Mobile Phase A: Water + 0.1% TFA.

• Mobile Phase B: Acetonitrile + 0.1% TFA.[1]

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 275 nm (Characteristic absorption max for pyrrolopyrimidines).[1]

• Sample Prep:

  • Take 100 µL of media.

  • Add 300 µL cold Acetonitrile (to precipitate serum proteins).

  • Centrifuge at 14,000 x g for 10 mins.

  • Inject supernatant.

Pass Criteria: A single sharp peak at the expected retention time. Appearance of earlier-eluting peaks indicates hydrolysis or metabolic breakdown.[1]

References

• Bennett, R. P., et al. (2022).[1][6] "Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties."[1][7] JCI Insight, 7(2).[1] Link

  • Key Finding: Establishes the ~50-hour half-life and resistance to adenosine deaminase degradation.[1][8][9]

• Loomis, C. R., & Bell, R. M. (1988).[1][2] "Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C." Journal of Biological Chemistry, 263(4), 1682-1692.[1][2] Link

  • Key Finding: Defines the PKC inhibition mechanism and structural stability relative to

• Wotring, L. L., et al. (1994).[1] "Relationship between cytotoxicity and conversion of thiosangivamycin analogs to toyocamycin analogs in cell culture medium." Biochemical Pharmacology, 48(8).[1] Link

  • Key Finding: Distinguishes the instability of thio-analogs vs. the stability of the carboxamide group in Sangivamycin.

• Cayman Chemical. "Sangivamycin (hydrate) Product Information." Link

  • Key Finding: Solubility data (DMSO vs. Water) and storage specifications.[1][10]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Sangivamycin Hydrochloride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. Relationship between cytotoxicity and conversion of thiosangivamycin analogs to toyocamycin analogs in cell culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 7. Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. JCI Insight - Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties [insight.jci.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Degradation of Sangivamycin Hydrochloride During Freeze-Thaw Cycles

Welcome to the technical support center for Sangivamycin hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the stability and integrity of this critical nucleoside analog. As a Senior Application Scientist, my goal is to explain not just the "what" but the "why" behind these protocols, ensuring your experiments are built on a foundation of scientific rigor.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and storage of Sangivamycin hydrochloride.

Q1: What is the recommended solvent for reconstituting Sangivamycin hydrochloride?

The choice of solvent is the first critical step in ensuring the stability and usability of Sangivamycin hydrochloride. While vendor datasheets provide basic solubility information, optimal performance, especially in cell-based assays, requires careful consideration.

Sangivamycin hydrochloride has slight solubility in aqueous solutions and better solubility in organic solvents like Dimethyl Sulfoxide (DMSO).[1]

• For Stock Solutions (High Concentration): High-purity, anhydrous DMSO is the recommended solvent for creating a concentrated stock solution. DMSO is a versatile solvent that can typically dissolve Sangivamycin hydrochloride at concentrations suitable for long-term storage.

• For Working Solutions (Cell-Based Assays): When preparing working solutions for cell culture, the stock solution in DMSO should be serially diluted in an appropriate aqueous buffer or cell culture medium. It is crucial to ensure the final concentration of DMSO in the culture is low (generally <0.5%) to avoid solvent-induced cytotoxicity.[2]

Expert Tip: Before opening a new vial of powdered Sangivamycin hydrochloride, centrifuge it briefly to ensure all the powder is collected at the bottom.[2] When reconstituting, add the solvent directly to the vial and vortex gently to ensure complete dissolution.

Q2: How should I store the stock solution of Sangivamycin hydrochloride to ensure its stability?

Proper storage is paramount to preserving the compound's integrity over time. As with many sensitive small molecules, temperature, light, and repeated environmental changes are key factors in degradation.[3][4]

The core principle for stable storage is to aliquot and freeze .

• Aliquot: Once you have prepared your stock solution (e.g., in DMSO), immediately divide it into smaller, single-use volumes in tightly sealed, low-binding tubes. This is the most effective strategy to minimize the number of freeze-thaw cycles the compound is subjected to.[2]

• Freeze: Store these aliquots at -20°C or, for enhanced long-term stability, at -80°C.[2][4][5] For compounds stored at -20°C, stability is often reliable for up to 3 years.[2]

• Protect from Light: Sangivamycin, like many complex organic molecules, can be sensitive to light. Store vials in a sealed, opaque container or a designated dark freezer box.[4][6]

Q3: I've noticed a decrease in the activity of my Sangivamycin hydrochloride solution after a few freeze-thaw cycles. What could be the cause?

This is a classic and critical issue. The process of freezing and thawing an aqueous or DMSO/aqueous solution is surprisingly harsh on a molecular level. Several factors contribute to the degradation of sensitive compounds like Sangivamycin, a nucleoside analog:

• pH Shifts: As water freezes, solutes like buffer salts become concentrated in the remaining liquid phase. This phenomenon, known as freeze-concentration, can cause dramatic shifts in pH, even in a well-buffered solution.[7] For nucleoside analogs, the stability of the crucial glycosidic bond can be highly pH-dependent, and exposure to acidic or alkaline microenvironments can lead to irreversible cleavage.[8]

• Increased Solute Concentration: The concentration of Sangivamycin itself, along with salts and other excipients, increases in the unfrozen portion, which can accelerate degradation reactions.

• Physical Stress from Ice Crystals: The formation and melting of ice crystals can exert physical stress on dissolved molecules, potentially leading to instability.[9]

Avoiding repeated freeze-thaw cycles by preparing single-use aliquots is the single most important preventative measure.[2]

Q4: Can I store my working solutions of Sangivamycin hydrochloride in the refrigerator (2-8°C)?

Storing diluted, aqueous working solutions at 2-8°C is only recommended for very short-term use (i.e., within the same day). While refrigeration slows down chemical reactions compared to room temperature, it does not stop them. For nucleoside analogs, hydrolysis and other degradation pathways can still occur over hours or days.[10]

Furthermore, aqueous solutions stored at 2-8°C are more susceptible to microbial contamination, which can compromise your experiments. For any storage longer than a single workday, it is always safer to use a fresh aliquot from your frozen stock or to store the working solution at -20°C or -80°C.[4]

Section 2: Troubleshooting Guide: Minimizing Degradation During Freeze-Thaw Cycles

This section provides a deeper dive into specific problems and solutions related to freeze-thaw stability.

Q5: My Sangivamycin solution appears cloudy or has precipitates after thawing. What should I do?

Precipitation upon thawing is a red flag that indicates either poor solubility or potential degradation.

• Initial Action: First, ensure the solution has reached room temperature. Gently vortex the tube to see if the precipitate redissolves. Sometimes, a compound may temporarily fall out of solution at low temperatures.

• Causality: If the precipitate does not redissolve, it could be due to several factors:

  • Exceeded Solubility Limit: The concentration of your stock solution may be too high for the chosen solvent system, especially after dilution with an aqueous buffer.

  • Buffer Incompatibility: Certain buffer components can interact with the compound, reducing its solubility.

  • Degradation: The precipitate could be a less soluble degradation product of Sangivamycin.

• Recommendation: Do not use a solution with visible, undissolved precipitate. The actual concentration will be unknown, rendering your experimental results unreliable.[3] It is best to discard the aliquot and prepare a fresh stock solution, potentially at a slightly lower concentration or using a different buffering system for your working dilutions.

Q6: Which buffer components should I use or avoid to enhance the stability of Sangivamycin hydrochloride during freeze-thaw cycles?

The composition of your aqueous buffer is a critical variable.

• The Problem with Phosphate Buffers: Phosphate-Buffered Saline (PBS) is common in biological research, but it can be problematic for freeze-thaw stability. Dibasic sodium phosphate, a key component of PBS, has poor solubility at low temperatures and can crystallize out, causing a significant drop in pH.[7] This acidic shift can be detrimental to pH-sensitive molecules like Sangivamycin.

• Recommended Alternatives: Consider using buffers with better pKa stability at low temperatures, such as HEPES or MOPS.

• The Role of Cryoprotectants: Adding a cryoprotectant like glycerol (5-10% v/v) or a polyol such as sorbitol or mannitol can significantly improve stability. These agents minimize the formation of large ice crystals and reduce the extreme concentration of solutes during freezing, thereby protecting the molecule from both physical and chemical stress.[7]

Q7: How does the freezing and thawing rate affect the stability of Sangivamycin hydrochloride?

The speed at which you freeze and thaw your samples can have a significant impact.

• Freezing Rate: Fast freezing is generally better. Using a dry ice/ethanol bath or placing aliquots directly in an -80°C freezer promotes rapid freezing. This leads to the formation of smaller ice crystals and less time for solutes to concentrate, which is less damaging to the molecule.[7] Slow freezing, such as placing a sample in the front of a -20°C freezer, allows for the growth of large ice crystals and maximizes the detrimental effects of solute concentration.

• Thawing Rate: Fast thawing is also often preferred. Thawing samples quickly in a room temperature water bath minimizes the time the compound spends in a partially frozen state where concentrated solutes can accelerate degradation.

Q8: How can I confirm if my Sangivamycin hydrochloride has degraded?

If you suspect degradation due to decreased biological activity or physical changes in the solution, analytical methods can provide a definitive answer. A stability-indicating method is one that can separate the intact drug from its degradation products.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for assessing purity. A reversed-phase HPLC (RP-HPLC) method can separate Sangivamycin from potential degradation products.[11][12] By comparing a stressed (repeatedly frozen-thawed) sample to a pristine "time-zero" control, you can quantify the loss of the parent compound and the appearance of new peaks corresponding to degradants.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique not only separates the components like HPLC but also provides mass information, which can help in identifying the chemical structure of the degradation products.[13][14]

• UV-Visible Spectrophotometry: While less specific than chromatography, a full-spectrum UV scan can sometimes reveal changes in the absorbance profile, suggesting molecular alteration. However, this method cannot distinguish between the parent compound and degradants that share a similar chromophore.[14]

Section 3: Experimental Protocols

These protocols provide a self-validating framework for handling and testing the stability of Sangivamycin hydrochloride.

Protocol 1: Recommended Procedure for Reconstitution and Aliquoting

This protocol is designed to create a stable, well-characterized stock solution.

• Preparation: Bring the sealed vial of powdered Sangivamycin hydrochloride to room temperature before opening to prevent condensation. Briefly centrifuge the vial to collect all powder at the bottom.

• Reconstitution: Aseptically add the required volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Vortex the vial gently for 1-2 minutes until the powder is completely dissolved. Visually inspect against a light source to ensure no particulates remain.

• Aliquoting: Immediately dispense the stock solution into single-use, low-protein-binding microcentrifuge tubes. The volume of each aliquot should be appropriate for a single experiment or a single day's work.

• Labeling & Storage: Clearly label each aliquot with the compound name, concentration, date, and aliquot number. Store immediately at -80°C in a dark container.

Protocol 2: A Step-by-Step Guide to Performing a Freeze-Thaw Stability Study

This study will allow you to empirically determine the stability of Sangivamycin hydrochloride under your specific experimental conditions.[15]

• Sample Preparation: Prepare a homogenous pool of Sangivamycin hydrochloride solution in your chosen experimental buffer at the working concentration you intend to use.

• Initial Control (T=0): Immediately remove a portion of the solution for analysis. This is your "Cycle 0" or "Initial Thaw" control sample. Analyze it via a stability-indicating method (e.g., HPLC) to determine the initial purity and concentration.

• Freeze-Thaw Cycling:

  • Dispense the remaining solution into at least 10 identical aliquots.

  • Place all aliquots in the appropriate freezer (e.g., -80°C) for at least 12-16 hours to ensure complete freezing.

  • Cycle 1: Remove two aliquots. Thaw them completely on the benchtop or in a water bath. Analyze one aliquot immediately. Refreeze the second aliquot.

  • Subsequent Cycles: Repeat the thawing and refreezing process. For each cycle (e.g., up to 5 cycles), thaw the designated aliquots, remove one for analysis, and return the others to the freezer.

• Analysis: Analyze the samples from each freeze-thaw cycle using the same analytical method (e.g., HPLC).

• Data Interpretation: Compare the purity (peak area of the parent compound) of each cycled sample to the T=0 control. A significant decrease in the main peak area and/or the appearance of new peaks indicates degradation. The purity specification should be pre-defined based on the product's certificate of analysis.

Section 4: Visual Guides

Diagrams

Caption: Troubleshooting Flowchart for Sangivamycin Degradation.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. captivatebio.com [captivatebio.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. apolloscientific.co.uk [apolloscientific.co.uk]
• 5. How to Store Temperature-Sensitive Lab Samples Safely [kiatlay.com.sg]
• 6. medkoo.com [medkoo.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of Kanamycin by High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chemical Degradation of Intravenous Chemotherapy Agents and Opioids by a Novel Instrument - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Forced degradation of recombinant monoclonal antibodies: A practical guide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sepscience.com [sepscience.com]
• 15. bioprocessingjournal.com [bioprocessingjournal.com]

Troubleshooting inconsistent IC50 results with Sangivamycin hydrochloride

Topic: Troubleshooting Inconsistent IC50 Results

Executive Summary

Sangivamycin (a pyrrolo-pyrimidine nucleoside analogue) is a potent, ATP-competitive inhibitor of Protein Kinase C (PKC) .[1] While highly effective, its structural duality—acting as both a kinase inhibitor and a nucleoside analogue—introduces complex variables into experimental workflows.

Inconsistent IC50 values (half-maximal inhibitory concentrations) are rarely due to "bad batches" but rather assay context variables . This guide deconstructs the three primary sources of variance: Solubility Artifacts , ATP Competition , and Biological Transport .

Part 1: Diagnostic Workflow

Before altering your protocol, use this logic flow to identify the likely source of your inconsistency.

Figure 1: Diagnostic logic flow for isolating the root cause of IC50 variability.

Part 2: Troubleshooting Guides (Q&A)

Category A: The Chemistry (Solubility & Handling)

Q: My IC50 curves have steep Hill slopes (>2.0) or irregular "cliffs" at high concentrations. Is the compound degrading? A: This is likely a solubility artifact , not degradation. Sangivamycin is a nucleoside analogue.[1][2][3][4] While the HCl salt form improves aqueous solubility, the compound is prone to stacking and precipitation when diluted directly from high-concentration DMSO stocks into aqueous media (the "crash out" effect).

• The Mechanism: When 100% DMSO stock hits culture media, the rapid polarity change causes micro-precipitation before the compound disperses. These micro-crystals are not bioavailable, leading to false resistance at high doses.

• The Fix: Do not pipette 100% DMSO stock directly into the cell well. Use an intermediate dilution step (see Protocol below).

Q: Can I store Sangivamycin in aqueous buffer to avoid DMSO? A: No. Nucleosides are susceptible to hydrolysis over time in aqueous solution, particularly if the pH drifts.

• Recommendation: Store stocks as 10 mM or 20 mM solutions in anhydrous DMSO at -20°C. Aliquot to avoid freeze-thaw cycles, which introduce atmospheric moisture and accelerate degradation [1].

Category B: The Biochemistry (ATP Competition)

Q: Why is my IC50 10x higher (less potent) in cell-based assays compared to enzymatic (cell-free) assays? A: Sangivamycin is ATP-competitive . It binds to the ATP-binding pocket of the PKC catalytic domain [2].[5]

• Enzymatic Assays: Usually run at low ATP concentrations (e.g., 10–50 µM) to maximize sensitivity.

• Cell-Based Assays: Intracellular ATP concentrations are in the millimolar range (1–5 mM).

• The Result: In cells, Sangivamycin must compete against a 100-fold higher concentration of ATP, naturally shifting the IC50 to the right (Cheng-Prusoff equation).

• Troubleshooting: Ensure your cell density is consistent. Over-confluent cells may have depleted ATP or altered metabolic states, artificially lowering the IC50.

Q: Does the choice of media affect the result? A: Yes. Serum (FBS) contains proteins (albumin) that can bind drugs. While Sangivamycin protein binding is not exceptionally high, variations in serum percentage (e.g., 1% vs 10%) can alter the free fraction of the drug available to enter the cell. Always normalize serum concentrations across experiments.

Category C: The Biology (Transporters & Time)

Q: Why are some cell lines completely resistant despite expressing PKC? A: Sangivamycin is a hydrophilic nucleoside; it cannot passively diffuse through the lipid bilayer efficiently. It relies on Nucleoside Transporters (hENTs or hCNTs) for uptake.

• The Variable: If a cell line lacks these transporters (e.g., certain drug-resistant cancer lines), the drug never reaches the PKC target.

• Validation: Check if your cell line is known to express Equilibrative Nucleoside Transporters (ENT1/2).

Q: How does incubation time impact the IC50? A: Sangivamycin has a dual mechanism:

• Immediate: PKC Inhibition (Signal transduction blockade).

• Delayed: Incorporation into RNA/DNA (Cytotoxicity) [3].

• Short Incubation (1-4 hrs): Measures signaling inhibition (Western blot for phospho-substrates).

• Long Incubation (24-72 hrs): Measures anti-proliferative effects (incorporation into RNA).

• Warning: Do not compare IC50s from a 4-hour signaling assay with a 72-hour viability assay. They measure different biological events.

Part 3: Validated Experimental Protocol

To minimize variability, adopt this "Intermediate Dilution" method.

Standardized Stock Preparation

Parameter	Specification	Notes
Solvent	Anhydrous DMSO	Avoid water; use high-grade DMSO (≥99.9%).
Concentration	10 mM	Higher concentrations increase precipitation risk.
Storage	-20°C	Desiccated. Stable for ~6 months.
Thawing	37°C Water Bath	Vortex vigorously to ensure complete solubilization.

The "Intermediate Step" Dilution Method

Prevents "crash out" and ensures uniform exposure.

• Prepare Media: Aliquot culture media (e.g., RPMI + 10% FBS) into a sterile tube.

• Intermediate Dilution (10x):

  • Dilute your 10 mM DMSO stock 1:100 into media (not PBS) in a separate tube.

  • Result: 100 µM compound in 1% DMSO.

  • Vortex immediately. Visually inspect for precipitate.

• Serial Dilution: Perform your serial dilutions using this 100 µM intermediate in media (maintaining 1% DMSO if possible, or diluting DMSO out).

• Final Addition: Add these pre-diluted media solutions to your cells.

  • Benefit: The cells never see a "slug" of 100% DMSO.

Part 4: Mechanism of Action Visualization

Understanding the pathway helps interpret "off-target" or variable results. Sangivamycin mimics Adenosine, allowing it to enter the ATP-binding pocket of PKC.

Figure 2: Pathway illustrating Sangivamycin's competitive inhibition at the PKC ATP-binding site.

References

• Cheng, X., et al. (2003).[6] Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening. Link

• Loomis, C. R., & Bell, R. M. (1988).[1][2][3][4] Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. Journal of Biological Chemistry.[1][2][3][4] Link

• Bennett, R. L., et al. (2023).[7] Sangivamycin is preferentially incorporated into viral RNA by the SARS-CoV-2 polymerase.[7] Antiviral Research. Link

Sources

• 1. Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Sangivamycin-Like Molecule 6 (SLM6) exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9 (CDK9) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are PKC inhibitors and how do they work? [synapse.patsnap.com]
• 6. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sangivamycin is preferentially incorporated into viral RNA by the SARS-CoV-2 polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison Guide: Sangivamycin Hydrochloride vs. Staurosporine for PKC Inhibition

Executive Summary

Objective: To delineate the functional differences between Sangivamycin hydrochloride and Staurosporine as Protein Kinase C (PKC) inhibitors, guiding researchers in selecting the appropriate reagent for signal transduction studies.

Core Distinction:

• Staurosporine is the "Sledgehammer" : It is an extremely potent (nanomolar IC50), broad-spectrum inhibitor that suppresses nearly all kinases (PKC, PKA, CDK, CAMK) indiscriminately. It is best used as a positive control for general kinase inhibition or to induce apoptosis.

• Sangivamycin is the "Discriminator" : While significantly less potent (micromolar Ki) than Staurosporine, it exhibits distinct selectivity for PKC over PKA (Protein Kinase A). It is a nucleoside analog used when differentiating between PKC-driven and PKA-driven pathways is critical, though modern specific inhibitors (e.g., Bisindolylmaleimides) have largely superseded it for pure potency.

Mechanism of Action & Structural Biology

Both compounds function as ATP-competitive inhibitors . They bind to the catalytic cleft of the kinase domain, preventing the binding of Adenosine Triphosphate (ATP) and the subsequent transfer of the

-phosphate to the substrate.

Structural Comparison

• Staurosporine: An indolocarbazole alkaloid. Its large, flat aromatic structure intercalates deeply into the ATP-binding pocket, mimicking the adenine ring of ATP but with higher affinity due to extensive hydrophobic contacts.

• Sangivamycin: A pyrrolo[2,3-d]pyrimidine nucleoside analog (structurally related to Toyocamycin).[1] It mimics the adenosine moiety of ATP. Its selectivity arises from subtle differences in the ribose-binding pocket between PKC and PKA.

Diagram: ATP-Competitive Inhibition Pathway

Caption: Competitive binding mechanism where Staurosporine and Sangivamycin vie with ATP for the catalytic cleft of activated PKC.[2]

Potency & Selectivity Profile

The following data aggregates historical kinetic studies and modern screening panels.

Table 1: Comparative Inhibition Data[3][4][5]

Feature	Staurosporine	Sangivamycin HCl
Primary Target	Pan-Kinase (Broad Spectrum)	Protein Kinase C (PKC)
PKC Potency (IC50/Ki)	~0.7 – 3.0 nM (Extremely Potent)	~10 – 15 µM (Moderate/Weak)
PKA Potency (IC50)	~8 – 15 nM (Potent)	> 100 µM (Inactive/Weak)
Selectivity Ratio (PKA/PKC)	~1-5 (Non-selective)	>10 (Selective for PKC)
Other Targets	CDK1/2, CAMK, GSK-3β, EGFR	CDK9 (P-TEFb), Viral RdRp
Cell Permeability	High	Moderate (Nucleoside transport)
Primary Utility	Apoptosis induction; Positive control	Distinguishing PKC vs. PKA function

Critical Analysis

• Potency Gap: Staurosporine is approximately 1,000-5,000x more potent than Sangivamycin against PKC. If your goal is simply to shut down PKC activity maximally, Staurosporine is the superior choice, provided you can tolerate off-target effects.

• The Selectivity Niche: Sangivamycin's value lies in its inability to inhibit PKA at concentrations where it inhibits PKC (~10 µM). Staurosporine inhibits PKA just as strongly as PKC, making it useless for dissecting these two often-intertwined pathways.

Experimental Protocols

To validate the inhibition profile in your specific cellular model, use the following self-validating protocols.

Protocol A: In Vitro Radiometric Kinase Assay (Gold Standard)

Purpose: To determine the IC50 of the inhibitor against purified PKC.

Reagents:

• Recombinant PKC isozyme (e.g., PKC

  ).

• Substrate: Histone H1 or PKC-specific peptide (e.g., Neurogranin).

• - P-ATP.

• Inhibitor stocks (DMSO).

Workflow Diagram:

Caption: Step-by-step workflow for the radiometric determination of kinase inhibition constants.

Critical Steps for Accuracy:

• ATP Concentration: Perform the assay at an ATP concentration close to the

  of the kinase (typically 10-50 µM). Using saturating ATP (e.g., 1 mM) will artificially shift the IC50 of competitive inhibitors like Staurosporine and Sangivamycin to higher values (Cheng-Prusoff shift).

• Lipid Activation: PKC requires Phosphatidylserine (PS) and Diacylglycerol (DAG) for activation. Ensure lipid vesicles are freshly prepared by sonication.

Protocol B: Cellular Selectivity Validation (Western Blot)

Purpose: To confirm PKC selectivity over PKA in intact cells.

• Cell Culture: Plate cells (e.g., HeLa or MCF-7) to 70% confluence.

• Pre-treatment:

  • Group A: Vehicle (DMSO).

  • Group B: Staurosporine (100 nM).

  • Group C: Sangivamycin (10 µM).

• Stimulation (15 min):

  • Stimulate PKC: PMA (Phorbol 12-myristate 13-acetate, 100 nM).

  • Stimulate PKA: Forskolin (10 µM).

• Lysis & Blotting:

  • PKC Readout: Phospho-MARCKS or Phospho-PKC substrates.

  • PKA Readout: Phospho-CREB (Ser133) or Phospho-PKA substrates.

• Expected Result:

  • Staurosporine: Blocks BOTH PMA-induced and Forskolin-induced phosphorylation.

  • Sangivamycin: Blocks PMA-induced phosphorylation but SPARES Forskolin-induced phosphorylation.

Decision Matrix: Which to Choose?

Scenario	Recommended Inhibitor	Rationale
Inducing Apoptosis	Staurosporine	Its broad inhibition collapses multiple survival pathways simultaneously.
General Kinase Assay Control	Staurosporine	Guaranteed inhibition of almost any S/T kinase; excellent positive control.
Dissecting PKC vs. PKA	Sangivamycin	Allows PKA signaling to proceed while inhibiting PKC (at ~10 µM).
Viral Replication Studies	Sangivamycin	Has unique activity against viral RNA polymerases (unrelated to PKC).
Modern PKC Specificity	Alternative	Consider Bisindolylmaleimide I (GF 109203X) or Gö 6983 for nanomolar potency AND high PKC selectivity, superior to Sangivamycin.

References

• Loomis, C. R., & Bell, R. M. (1988). Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. Journal of Biological Chemistry, 263(4), 1682–1692.

• Tamaoki, T., et al. (1986). Staurosporine, a potent inhibitor of phospholipid/Ca++dependent protein kinase. Biochemical and Biophysical Research Communications, 135(2), 397-402.

• Karaman, M. W., et al. (2008). A quantitative analysis of kinase inhibitor selectivity. Nature Biotechnology, 26(1), 127–132.

• Bennett, R. L., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties.[3] JCI Insight, 7(1), e153165.[4]

• Stockwin, L. H., et al. (2009). ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC.[5][6] BMC Cancer, 9,[6] 63. [5][6]

Sources

• 1. A new biological role of sangivamycin; inhibition of protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 4. df6sxcketz7bb.cloudfront.net [df6sxcketz7bb.cloudfront.net]
• 5. ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sangivamycin-Like Molecule 6 (SLM6) exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9 (CDK9) - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Sangivamycin Hydrochloride Analogs in Antitumor Applications

Topic: Comparison of Sangivamycin Hydrochloride Analogs for Antitumor Activity Content Type: Technical Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Rationale

Sangivamycin (NSC 65346), a pyrrolopyrimidine nucleoside antibiotic isolated from Streptomyces, has long served as a benchmark for Protein Kinase C (PKC) inhibition.[1] However, its clinical translation has been hindered by non-selective toxicity. Recent medicinal chemistry efforts have focused on structural analogs to decouple cytotoxicity from therapeutic efficacy.

This guide provides a technical comparison of Sangivamycin against its primary structural and functional analogs: Toyocamycin , Tubercidin , Thiosangivamycin , and the novel Sangivamycin-Like Molecule 6 (SLM6) . We analyze these compounds based on kinase selectivity (PKC vs. CDK9 vs. IRE1

), metabolic stability, and antitumor potency.

Chemical Classification & Structure-Activity Relationship (SAR)

The core pharmacophore shared by these agents is the 7-deazaadenosine (pyrrolopyrimidine) scaffold. The critical divergence point determining biological specificity is the substituent at the C7 position of the pyrrolo ring.

Table 1: Structural Divergence of Key Analogs

Compound	C7 Substituent	Primary Molecular Target	Key Mechanism
Sangivamycin	Carboxamide ( )	PKC (High affinity), Haspin	Competitive ATP inhibition; Apoptosis induction
Toyocamycin	Nitrile ( )	IRE1 , P-TEFb	Inhibits XBP1 mRNA splicing (ER Stress); RNA synthesis block
Tubercidin	Hydrogen ( )	General Nucleoside Metabolism	Incorporation into DNA/RNA; General cytotoxicity
Thiosangivamycin	Thioamide ( )	PKC (Putative)	Unstable: Converts to Toyocamycin in media
SLM6	Modified Carboxamide	CDK9	Transcriptional repression of MYC/MCL1

Visualization: SAR & Functional Divergence

The following diagram illustrates how modifications to the C7 position dictate the shift from PKC inhibition to ER stress modulation and CDK9 targeting.

Figure 1: Structure-Activity Relationship (SAR) map showing how C7-substitutions shift kinase selectivity.

Comparative Efficacy & Mechanism of Action[2][3]

PKC vs. IRE1 Selectivity

While Sangivamycin is historically categorized as a PKC inhibitor, recent data highlights the importance of the Unfolded Protein Response (UPR) in the activity of its analog, Toyocamycin.

• Sangivamycin: Acts as a competitive inhibitor with respect to ATP (Ki ~10-15 µM).[2] It is highly effective in inducing apoptosis in Multiple Myeloma (MM) cells but lacks the selectivity required for broad clinical use due to off-target Haspin kinase inhibition.

• Toyocamycin: Distinctly targets the ER stress sensor IRE1

  .[3][4] It prevents the splicing of XBP1 mRNA, a critical survival factor in secretory cancers like Multiple Myeloma and pancreatic cancer. It is less potent against PKC than Sangivamycin.[5]

The Thiosangivamycin Stability Artifact

Critical Note for Researchers: Thiosangivamycin (the thioamide analog) is frequently cited in older literature. However, modern HPLC analysis confirms it is chemically unstable in cell culture media.

• Reaction: Spontaneous conversion of the thioamide (

  ) to the nitrile ( ).

• Consequence: "Thiosangivamycin" activity observed in 48h+ assays is often actually Toyocamycin activity.

• Recommendation: Avoid Thiosangivamycin for precise mechanistic studies unless stability is monitored via HPLC.

Quantitative Performance Data

Cell Line / Target	Sangivamycin ( )	Toyocamycin ( )	SLM6 ( )	Reference Context
PKC (Enzymatic)	~10 µM ( )	Weak / Inactive	> 10 µM	Competitive ATP inhibition
XBP1 Splicing	0.5 µM	0.03 - 0.08 µM	N/D	ER Stress Inhibition
Multiple Myeloma	< 0.25 µM	~0.03 µM	< 0.1 µM	Apoptosis Induction
A549 (Lung)	12 ± 3 µM	~0.5 µM	Inactive	General Cytotoxicity
MCF-7 (Breast)	85 ± 8 µM	~0.4 µM	N/D	Solid Tumor Efficacy

Experimental Protocols

Protocol A: Differential Kinase Inhibition Assay (PKC vs. IRE1 )

To distinguish between Sangivamycin-driven PKC inhibition and Toyocamycin-driven IRE1

inhibition.

Materials:

• Recombinant PKC isoforms (

  , , ).

• IRE1

  endoribonuclease assay kit (fluorescent XBP1 substrate).
• ATP (for PKC assay).

Workflow:

• PKC Assay:

  • Incubate recombinant PKC with lipid activators (phosphatidylserine/DAG) and test compounds (0.01 - 100 µM) for 10 min at 30°C.

  • Initiate reaction with

    ATP and histone H1 substrate.

  • Stop reaction with TCA precipitation; measure

    incorporation via scintillation counting.

  • Validation: Sangivamycin must show

    ; Toyocamycin should be .

• IRE1

  Splicing Assay:

  • Incubate recombinant IRE1

    with fluorescent stem-loop RNA substrate mimicking XBP1.

  • Add test compounds and incubate for 30 min.

  • Measure fluorescence resonance energy transfer (FRET) or cleavage products.

  • Validation: Toyocamycin must show

    .

Protocol B: Stability-Validated Cytotoxicity Screening

Designed to prevent false positives from thio-analog degradation.

Step-by-Step Methodology:

• Media Preparation: Prepare RPMI-1640 + 10% FBS.

• Compound Solubilization: Dissolve analogs in DMSO (Stock 10 mM).

• Stability Checkpoint (Critical):

  • Dilute Thiosangivamycin/Analogs to 10 µM in complete media.

  • Incubate at 37°C for 0, 12, 24, and 48 hours without cells.

  • HPLC Analysis: Run aliquots on C18 column (Gradient: 5-95% ACN). Monitor for conversion of Thioamide (

    A) to Nitrile ( B).

• Cell Treatment:

  • Seed cells (e.g., MM.1S or U266) at

    cells/well in 96-well plates.

  • Treat with serial dilutions of analogs.[6]

• Readout:

  • Perform CellTiter-Glo (ATP-based viability) at 48h.

  • Calculate

    using non-linear regression (GraphPad Prism).

Mechanistic Pathways & Signaling

The following diagram details the divergent signaling consequences of these analogs. Note how SLM6 bypasses the classical PKC route to target transcriptional machinery directly.

Figure 2: Divergent signaling cascades. Sangivamycin drives apoptosis via PKC blockade, Toyocamycin via ER stress accumulation, and SLM6 via transcriptional repression.

Conclusion & Future Outlook

For researchers selecting an analog:

• Use Sangivamycin if your target is PKC or Haspin kinase , but be aware of its general cytotoxicity.

• Use Toyocamycin if investigating the UPR/ER Stress pathway (IRE1

  inhibition). It is a superior tool compound for secretory tumors (Myeloma, Pancreatic).

• Use SLM6 for transcriptional therapy development. It represents the "next-generation" scaffold with improved specificity for CDK9, showing high promise in Multiple Myeloma xenografts.

• Avoid Thiosangivamycin for long-duration assays due to its conversion to Toyocamycin.

The future of this scaffold lies in SLM (Sangivamycin-Like Molecules) , where modifications at the C7 and C4 positions are yielding highly specific kinase inhibitors that overcome the dose-limiting toxicity of the parent compound.

References

• National Cancer Institute (NCI). Sangivamycin (NSC 65346) Compound Summary. PubChem. Link

• Loomis, C. R., & Bell, R. M. (1988). Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C. Journal of Biological Chemistry. Link

• Ri, M., et al. (2012). Identification of Toyocamycin, an agent cytotoxic for multiple myeloma cells, as a potent inhibitor of ER stress-induced XBP1 mRNA splicing. Blood Cancer Journal. Link

• Riegler, J., et al. (2019). Sangivamycin and its derivatives inhibit Haspin-Histone H3-survivin signaling and induce pancreatic cancer cell death. Scientific Reports. Link

• McMillin, D. W., et al. (2012). Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9.[7] Molecular Cancer Therapeutics.[8] Link

• Bennett, R. L., et al. (2021). The nucleoside analog ARC (NSC 188491) has identical activity to Sangivamycin including inhibition of both P-TEFb and PKC.[5] Oncotarget. Link

• Townsend, L. B., et al. (1991). Relationship between cytotoxicity and conversion of thiosangivamycin analogs to toyocamycin analogs in cell culture medium. Chemical Research in Toxicology. Link

Sources

• 1. Sangivamycin-Like Molecule 6 (SLM6) exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9 (CDK9) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Identification of Toyocamycin, an agent cytotoxic for multiple myeloma cells, as a potent inhibitor of ER stress-induced XBP1 mRNA splicing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Sangivamycin Hydrochloride

As a potent cytotoxic and mutagenic pyrrolopyrimidine antibiotic, Sangivamycin hydrochloride demands the highest level of scrutiny in its handling and disposal.[1] This guide provides a comprehensive, step-by-step framework for researchers and laboratory professionals to manage Sangivamycin hydrochloride waste safely and in compliance with regulatory standards. Adherence to these protocols is not merely procedural; it is a critical safeguard for personnel safety and environmental protection.

Core Principles of Sangivamycin Hydrochloride Waste Management

The fundamental principle governing the disposal of Sangivamycin hydrochloride is its classification as a hazardous cytotoxic agent.[1][2] Consequently, two rules are absolute:

• No Drain Disposal: Under no circumstances should any solution containing Sangivamycin hydrochloride, regardless of concentration, be disposed of down a sanitary sewer.[1][3] This practice leads to the contamination of aquatic ecosystems with a highly toxic compound.[4][5][6]

• High-Temperature Incineration is Mandatory: The sole acceptable method for the final disposal of Sangivamycin hydrochloride and all materials contaminated with it is high-temperature incineration performed by a certified hazardous waste management facility.[1][7][8] This ensures the complete destruction of the cytotoxic molecule.

Mandatory Personal Protective Equipment (PPE)

Before handling any form of Sangivamycin hydrochloride waste, from bulk powder to trace-contaminated labware, the correct PPE must be donned. The use of this equipment is non-negotiable and is the first line of defense against accidental exposure. All handling of the compound and its waste must occur within a certified chemical fume hood or a biological safety cabinet to minimize inhalation risks.[1]

PPE Component	Specification	Rationale for Use with Sangivamycin Hydrochloride
Gloves	Chemotherapy-rated nitrile gloves (double-gloving required)	Provides a robust barrier against a potent cytotoxic agent; double-gloving minimizes risk from tears or permeation.[1]
Lab Coat/Gown	Disposable, solid-front gown with tight-fitting cuffs	Protects skin and personal clothing from contamination with powders or splashes.[1][9]
Eye Protection	Chemical splash goggles and a face shield	Offers complete protection for the eyes and face against splashes and airborne particles.[1]
Respiratory	NIOSH-approved respirator (e.g., N95 or higher)	Mandatory when handling the powder form. Prevents the inhalation of highly toxic, aerosolized particles.[1][3]

Waste Characterization and Segregation at the Source

Proper disposal begins with accurate waste segregation at the point of generation.[1] This is the most critical step in the disposal workflow, as it determines the correct containerization and handling pathway. Sangivamycin hydrochloride waste is categorized into three primary streams:

• Bulk Cytotoxic Waste: This includes unused or expired Sangivamycin hydrochloride powder, solutions with significant concentrations, and materials heavily contaminated from spill cleanup. Any container with more than 3% of its original volume remaining is considered bulk waste.[1][7]

• Trace Cytotoxic Waste: This category includes labware and PPE with minimal residual contamination, such as "empty" vials, pipette tips, bench paper, contaminated gloves, and gowns.[1][9]

• Cytotoxic Sharps Waste: This includes any needle, syringe, scalpel, or glass Pasteur pipette that has come into contact with Sangivamycin hydrochloride.[1][10]

Step-by-Step Disposal Procedures

• Collection: Collect all aqueous waste containing Sangivamycin hydrochloride in a dedicated, leak-proof, and shatter-resistant container, preferably made of plastic.[1]

• Labeling: The container must be sealed and clearly labeled as: "HAZARDOUS WASTE: AQUEOUS SANGIVAMYCIN HYDROCHLORIDE" . The label must also feature the "Cytotoxic" hazard symbol and an approximate concentration of the active compound.[1]

• pH Neutralization: If the solution is highly acidic or basic, it may need to be neutralized to a pH between 5.5 and 9.5. This step should only be performed if it can be done safely without causing a reaction or compromising containment. Consult your institution's safety officer.[1]

• Storage: Store the sealed container in a designated hazardous waste accumulation area, segregated from other chemical waste types.

• Final Disposal: Arrange for pickup and high-temperature incineration by a certified hazardous waste vendor.[1]

• Do Not Attempt Deactivation: There is no universally recognized and validated method for the chemical deactivation of Sangivamycin hydrochloride in a laboratory setting.[1] Attempting unverified deactivation can create additional hazards.

• Containerization: Place the original, sealed container of Sangivamycin hydrochloride into a larger, leak-proof, and sealed outer container.[1]

• Labeling: This outer container must be clearly labeled "HAZARDOUS WASTE: BULK SANGIVAMYCIN HYDROCHLORIDE" and marked with the "Cytotoxic" hazard symbol. Include the full chemical name, quantity, and the date it was designated as waste.[1]

• Storage: Store the container in the designated hazardous waste accumulation area.

• Final Disposal: Transfer to a certified hazardous waste vendor for high-temperature incineration.[1][8]

• Collection: Place all non-sharp, trace-contaminated items (gloves, gowns, bench paper, empty vials) into a sturdy plastic bag, at least 2-4 mm thick.[1]

• Containerization: Place this plastic bag inside a rigid, leak-proof secondary container. Both the bag and the outer container must be yellow and marked for cytotoxic waste.[1][10]

• Labeling: Clearly label the outer container as "TRACE CYTOTOXIC WASTE" .

• Storage and Disposal: Once full, securely seal the container and move it to the hazardous waste accumulation area for collection and incineration.[1]

• Collection: Immediately place all contaminated sharps into a designated, puncture-resistant sharps container.[1]

• Labeling: The sharps container must be yellow and explicitly labeled "CYTOTOXIC SHARPS" or "CHEMO SHARPS" .[1][10]

• Storage and Disposal: Do not overfill the container. Once it is three-quarters full, securely close and lock the lid. Place the sealed sharps container in the designated hazardous waste area for incineration.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from work with Sangivamycin hydrochloride.

Caption: Sangivamycin Hydrochloride Waste Segregation and Disposal Workflow.

Emergency Protocol: Spill Management

In the event of a Sangivamycin hydrochloride spill, a swift and systematic response is required to contain the contamination and protect personnel.

• Evacuate and Alert: Immediately alert all personnel in the vicinity and evacuate the immediate area.[1]

• Secure the Area: Restrict access to the spill zone to prevent the spread of contamination.

• Don PPE: Before re-entering the area, don the full set of mandatory PPE as detailed in Section 2, including a NIOSH-approved respirator.[1]

• Contain the Spill:

  • For Powders: Gently cover the spill with damp absorbent pads to avoid making the powder airborne. Do not sweep dry powder.[1]

  • For Liquids: Absorb the spill using dedicated cytotoxic spill pads, working from the outer edge of the spill inward.[1]

• Clean the Area: Use a dedicated cytotoxic spill kit and follow its instructions for decontamination. This typically involves a detergent and/or bleach solution followed by a rinsing agent.

• Dispose of Cleanup Materials: All materials used for cleanup (pads, gloves, gown, etc.) must be disposed of as Bulk Cytotoxic Waste following the procedure in Protocol 4.2.[1]

Regulatory Compliance and Record-Keeping

It is the legal and ethical responsibility of the principal investigator and the institution to ensure that all waste is managed in strict accordance with local, state, and federal regulations for hazardous waste.[1][11] This includes:

• Maintaining a hazardous waste manifest system to track the waste from generation to final disposal.

• Keeping meticulous records of the quantities of Sangivamycin hydrochloride waste generated and the dates of disposal.

• Ensuring all personnel are trained on these procedures and the training is documented.[12][13]

By implementing these rigorous procedures, research professionals can effectively mitigate the risks associated with Sangivamycin hydrochloride, ensuring a safe laboratory environment and upholding their commitment to environmental stewardship.

References

• Guide to Cytotoxic Waste Compliance. Daniels Health. [Link]

• How To Dispose Off Chemotherapy Waste with Secure Waste. Secure Waste. [Link]

• Sangivamycin hydrochloride | C12H16ClN5O5 | CID 5351239. PubChem, National Center for Biotechnology Information. [Link]

• Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• SAFETY DATA SHEETS. Sangon Biotech. [Link]

• Sangivamycin Hydrochloride | Drug Information, Uses, Side Effects, Chemistry. AscellaHealth. [Link]

• Sangivamycin | C12H15N5O5 | CID 14978. PubChem, National Center for Biotechnology Information. [Link]

• Safe handling of hazardous drugs. Canadian Agency for Drugs and Technologies in Health. [Link]

• Management of Hazardous Waste Pharmaceuticals. U.S. Environmental Protection Agency (EPA). [Link]

• Initial toxicity study of sangivamycin (NSC-65346). PubMed, National Library of Medicine. [Link]

• Antibiotic Disposal in the Lab: Simple Tips to Get it Right. Bitesize Bio. [Link]

• ARC (NSC 188491) has identical activity to Sangivamycin (NSC 65346) including inhibition of both P-TEFb and PKC. National Center for Biotechnology Information. [Link]

• Development of Disposal Systems for Deactivation of Unused/Residual/Expired Medications. Springer Link. [Link]

• WRHA Infection Prevention & Control Program Operational Directive Waste Management. Winnipeg Regional Health Authority. [Link]

• Safe handling of cytotoxics: guideline recommendations. National Center for Biotechnology Information. [Link]

• ASHP Guidelines on Handling Hazardous Drugs. American Society of Health-System Pharmacists. [Link]

• Methods to dispose expired, unwanted or unused (EUU) antibiotics. ResearchGate. [Link]

• Hazardous Drugs - Overview. Occupational Safety and Health Administration (OSHA). [Link]

• Environmental Risk Assessment of Widely Used Anticancer Drugs (5-fluorouracil, Cisplatin, Etoposide, Imatinib Mesylate). PubMed, National Library of Medicine. [Link]

• Predicted occurrence, ecotoxicological risk and environmentally acquired resistance of antiviral drugs associated with COVID-19 in environmental waters. National Center for Biotechnology Information. [Link]

• Safe Handling of Hazardous Chemotherapy Drugs in Limited-Resource Settings. Pan American Health Organization (PAHO). [Link]

• Methods of Antibiotic Disposal by Laypeople and Various Types of Drug Distributors in Thailand. Journal of the Medical Association of Thailand. [Link]

• Disposal Of Model Prescription Sedative Medications with Active Carbon. Rx Destroyer. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sangivamycin | C12H15N5O5 | CID 14978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Environmental risk assessment of widely used anticancer drugs (5-fluorouracil, cisplatin, etoposide, imatinib mesylate) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Predicted occurrence, ecotoxicological risk and environmentally acquired resistance of antiviral drugs associated with COVID-19 in environmental waters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. danielshealth.com [danielshealth.com]
• 8. store.sangon.com [store.sangon.com]
• 9. securewaste.net [securewaste.net]
• 10. hsrm.umn.edu [hsrm.umn.edu]
• 11. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 12. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ashp.org [ashp.org]